(1R)-1-(2-Methoxyphenyl)propylamine

Core Science & Biosynthesis

(R)-alpha-ethyl-2-methoxybenzylamine structure

Structural and Synthetic Profiling of (R)-alpha-ethyl-2-methoxybenzylamine: A Technical Whitepaper

Executive Summary

(R)-alpha-ethyl-2-methoxybenzylamine (IUPAC: (1R)-1-(2-methoxyphenyl)propan-1-amine) is a highly specialized chiral building block utilized extensively in pharmaceutical synthesis and advanced materials. Characterized by an ortho-methoxy substituted phenyl ring and an alpha-ethyl stereocenter, this primary amine serves as a critical intermediate for synthesizing neuroactive active pharmaceutical ingredients (APIs), chiral ligands, and resolving agents. This whitepaper provides an in-depth analysis of its structural properties, details field-proven synthetic methodologies, and establishes robust analytical protocols for quality control.

Structural & Physicochemical Profiling

The molecular architecture of (R)-alpha-ethyl-2-methoxybenzylamine dictates its reactivity and biological utility. The ortho-methoxy group provides significant steric bulk and acts as a localized hydrogen-bond acceptor (Lewis base). The alpha-carbon stereocenter, possessing the strictly controlled (R)-configuration, is essential for target-receptor stereospecificity in drug design.

Table 1: Quantitative Physicochemical Data

Property	Value / Description
Molecular Formula	C₁₀H₁₅NO[1]
Molecular Weight	165.23 g/mol [1]
CAS Registry Number	623143-38-4[1]
Stereochemistry	(R)-configuration[1]
SMILES String	CCN[1]

| Storage Conditions | Sealed, dry, 2–8 °C[1] |

Advanced Synthetic Methodologies

Synthesizing enantiopure 1-arylalkylamines requires overcoming the thermodynamic stability of racemic mixtures. To ensure a self-validating and scalable approach, two orthogonal strategies are detailed below: a green biocatalytic route and a robust chemo-catalytic route.

Method A: Biocatalytic Asymmetric Synthesis via -Transaminase

Causality & Rationale:

-Transaminases ( -TAs) transfer an amino group from a sacrificial donor to a prochiral ketone. An (R)-selective -TA is deliberately chosen because its active site architecture features a "large pocket" that accommodates the bulky ortho-methoxyphenyl group and a "small pocket" that restricts the ethyl chain, thereby enforcing strict (R)-enantioselectivity[2],[3].

Step-by-Step Protocol:

• Substrate Preparation: Dissolve 50 mM of the prochiral precursor, 1-(2-methoxyphenyl)propan-1-one, in DMSO. Ensure the final DMSO concentration does not exceed 10% v/v to prevent enzyme denaturation while maintaining substrate solubility.

• Enzymatic Reaction: Add the substrate solution to 100 mM phosphate buffer (pH 7.5). Introduce 1 mM Pyridoxal 5'-phosphate (PLP) as the cofactor, 1 M isopropylamine as the amine donor, and 5 mg/mL of lyophilized (R)-selective

  -TA[2].

• Equilibrium Shifting: Incubate the reactor at 30 °C for 24–48 hours. Because transamination is reversible, apply a slight vacuum (or utilize a biphasic solvent system) to continuously remove the volatile acetone byproduct. This Le Chatelier shift drives the reaction to >99% conversion[2].

• Workup & Isolation: Terminate the reaction by adjusting the pH to 12.0 using 1M NaOH (deprotonating the amine). Extract the aqueous phase three times with methyl tert-butyl ether (MTBE). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure to yield the crude (R)-amine.

Method B: Diastereoselective Synthesis via Ellman’s Sulfinamide

Causality & Rationale: When biocatalytic scale-up is limited by substrate toxicity, Ellman’s auxiliary (tert-butanesulfinamide) provides a highly reliable chemical alternative. The bulky tert-butyl group on the intermediate sulfinyl imine sterically shields one face of the molecule, directing nucleophilic attack exclusively to the Re-face[4].

Step-by-Step Protocol:

• Imine Condensation: In a flame-dried flask under nitrogen, dissolve 2-methoxybenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF. Add Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq) as both a Lewis acid catalyst and water scavenger. Stir at room temperature for 12 hours[4].

• Nucleophilic Addition: Cool the reaction mixture to -48 °C. Dropwise, add ethylmagnesium bromide (EtMgBr, 3.0 M in ether, 1.5 eq). The Grignard reagent attacks the sterically unhindered face of the chiral imine, establishing the (R)-configuration at the alpha carbon.

• Auxiliary Cleavage: Quench with saturated NH₄Cl and extract the intermediate. To cleave the N-S bond and remove the chiral auxiliary, treat the intermediate with 4M HCl in 1,4-dioxane/methanol for 2 hours at room temperature[4].

• Isolation: Basify the mixture with saturated Na₂CO₃, extract with dichloromethane (DCM), and evaporate the solvent to isolate the free (R)-alpha-ethyl-2-methoxybenzylamine.

Caption: Divergent Synthetic Pathways for (R)-alpha-ethyl-2-methoxybenzylamine.

Analytical Characterization & Quality Control

To guarantee the structural integrity and enantiomeric purity of the synthesized batches, the following self-validating analytical pipeline must be executed.

• Chiral HPLC (Enantiomeric Excess):

  • Parameters: Chiralcel OD-H column (250 x 4.6 mm, 5 µm). Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v). Flow Rate: 1.0 mL/min. UV Detection: 254 nm.

  • Causality: The addition of 0.1% Diethylamine (DEA) is critical; it suppresses peak tailing caused by the free primary amine interacting with residual acidic silanols on the silica stationary phase.

• NMR Spectroscopy (Structural Integrity):

  • ¹H NMR (400 MHz, CDCl₃):

    7.25-6.85 (m, 4H, Ar-H), 4.10 (t, J = 6.8 Hz, 1H, CH-N), 3.85 (s, 3H, OCH₃), 1.80-1.60 (m, 2H, CH₂), 1.55 (br s, 2H, NH₂), 0.90 (t, J = 7.4 Hz, 3H, CH₃).

  • Causality: The diagnostic triplet at 4.10 ppm confirms the presence of the alpha-proton, split precisely by the adjacent methylene protons of the ethyl chain, verifying the core scaffold.

Caption: Quality Control and Validation Workflow for Chiral Amines.

Mechanistic Role in Drug Development

The specific topology of (R)-alpha-ethyl-2-methoxybenzylamine makes it a "privileged structure" in medicinal chemistry:

• Bidentate Chelation: The spatial proximity of the ortho-methoxy oxygen to the primary amine nitrogen allows for bidentate coordination with transition metals. This makes the compound an exceptional precursor for proprietary chiral ligands used in asymmetric hydrogenation.

• Pharmacophore Optimization: The 1-arylalkylamine motif is foundational in neuroactive compounds and metabolic modulators (analogous to the cores of calcimimetics or PDE4 inhibitors)[4]. The ortho-methoxy substitution specifically modulates the electron density of the aromatic ring and increases lipophilicity, which directly enhances blood-brain barrier (BBB) penetration and prolongs target receptor residence time.

References

• Title: Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Source: White Rose Research Online / MDPI URL: [Link]

• Title: Application of ω-Transaminases in the Pharmaceutical Industry. Source: Chemical Reviews (American Chemical Society) URL: [Link]

• Title: Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. Source: MDPI URL: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Positional Isomerism in Substituted Phenylpropylamines: A Technical Guide to 1-(2-methoxyphenyl)propan-1-amine vs. 1-(2-methoxyphenyl)propan-2-amine

Executive Summary

The structural migration of a primary amine group along a propyl chain attached to an aromatic ring fundamentally alters both the pharmacological pharmacophore and the analytical behavior of the resulting molecule. This whitepaper provides a comprehensive technical analysis differentiating 1-(2-methoxyphenyl)propan-1-amine (a benzylic amine derivative) and 1-(2-methoxyphenyl)propan-2-amine (an amphetamine derivative, widely known as 2-methoxyamphetamine or 2-MA).

By examining the causality between molecular structure, receptor binding affinity, and mass spectrometric fragmentation, this guide establishes self-validating protocols for the definitive resolution of these positional isomers in complex matrices.

Structural and Physicochemical Profiling

The core difference between these two molecules lies in the position of the amine group. In the propan-2-amine isomer, the amine is situated on the alpha-carbon relative to the terminal methyl group, creating the classic amphetamine skeleton. In the propan-1-amine isomer, the amine is located on the benzylic carbon, resulting in an alpha-ethylbenzylamine scaffold.

Table 1: Comparative Physicochemical and Structural Data

Property	1-(2-methoxyphenyl)propan-1-amine	1-(2-methoxyphenyl)propan-2-amine (2-MA)
Common Name / Class	Alpha-ethyl-2-methoxybenzylamine	2-Methoxyamphetamine (OMA)
CAS Number	101290-65-7[1]	15402-84-3 (Base) / 72739-03-8 (HCl)[2][3]
Molecular Formula	C₁₀H₁₅NO	C₁₀H₁₅NO
Molar Mass	165.23 g/mol	165.23 g/mol
Amine Position	C1 (Benzylic)	C2 (Alpha to terminal methyl)
Pharmacophore	Benzylamine derivative	Substituted Amphetamine
Primary Metabolism	N-dealkylation / Oxidative deamination	CYP2D6-mediated O-dealkylation & Ring Hydroxylation[4]

Pharmacological Divergence: The Impact of Amine Position

The shift of the amine from the C2 to the C1 position dictates the molecule's ability to cross the blood-brain barrier and interface with monoamine transporters and trace amine-associated receptor 1 (TAAR1).

1-(2-methoxyphenyl)propan-2-amine (2-MA)

As an amphetamine derivative, 2-MA possesses the critical alpha-methyl group required to sterically hinder monoamine oxidase (MAO) degradation, allowing it to act as a releasing agent. However, the ortho-methoxy substitution introduces significant steric clash within the binding pockets of the serotonin (SERT) and dopamine (DAT) transporters.

Studies indicate that 2-MA is substantially weaker in inhibiting the reuptake of, and inducing the release of, monoamine neurotransmitters compared to its para- (PMA) or meta- (MMA) isomers[2][5]. It exhibits only weak affinity for 5-HT1 and 5-HT2 receptors (Ki = 3,500 nM and 8,130 nM, respectively) and may act primarily as a β-adrenergic receptor agonist[2]. Metabolically, 2-MA is processed by the human P450 isoenzyme CYP2D6, undergoing O-dealkylation to form amphetamine and aromatic hydroxylation at the 5-position[4][5].

1-(2-methoxyphenyl)propan-1-amine

By moving the amine to the benzylic C1 position, the molecule loses the amphetamine pharmacophore entirely. The presence of an ethyl group on the alpha-carbon (relative to the amine) alters the spatial vector of the nitrogen lone pair. This prevents the molecule from achieving the optimal conformation required for TAAR1 activation. Consequently, this isomer lacks the characteristic locomotor stimulant properties of amphetamines and acts primarily as a localized chemical building block rather than a potent CNS stimulant[1].

Metabolic pathways and pharmacological targets of 1-(2-methoxyphenyl)propan-2-amine (2-MA).

Analytical Resolution: Self-Validating Methodologies

Differentiating positional isomers of mass 165.23 Da requires orthogonal analytical techniques. Standard Electron Impact Gas Chromatography-Mass Spectrometry (EI GC-MS) often yields "information deficient" mass spectra for amphetamine-type drugs due to extensive fragmentation[6]. Therefore, derivatization prior to GC-MS, or the use of Nuclear Magnetic Resonance (NMR) spectroscopy, is required for definitive structural assignment[6][7].

The GC-MS Derivatization Protocol

Unmodified amphetamines undergo rapid alpha-cleavage under EI conditions. For 2-MA, cleavage between C1 and C2 yields a base peak at m/z 44 [CH₃-CH=NH₂]⁺. For the propan-1-amine isomer, alpha-cleavage (loss of the ethyl radical) yields a base peak at m/z 136 [2-CH₃O-C₆H₄-CH=NH₂]⁺. However, low-mass fragments like m/z 44 are prone to matrix interference.

Causality in Experimental Design: We utilize Trifluoroacetic anhydride (TFAA) derivatization. Acylation stabilizes the amine nitrogen, directing alpha-cleavage more predictably while adding 96 Da to the fragments, shifting them out of the low-m/z background noise and improving chromatographic peak shape by eliminating hydrogen bonding.

Step-by-Step GC-MS Workflow:

• Sample Preparation: Dissolve 1 mg of the unknown amine salt in 1 mL of 0.1 M NaOH to convert it to the free base. Extract with 1 mL of ethyl acetate.

• Derivatization: Transfer 500 µL of the organic layer to a glass vial. Add 50 µL of TFAA and 50 µL of pyridine (acid scavenger).

• Incubation: Cap the vial and incubate at 60°C for 20 minutes.

• Evaporation & Reconstitution: Evaporate to dryness under a gentle stream of nitrogen to remove excess TFAA. Reconstitute in 100 µL of ethyl acetate.

• Injection: Inject 1 µL into the GC-MS (e.g., DB-5MS column, 30m x 0.25mm x 0.25µm). Use a split ratio of 10:1.

• Data Interpretation:

  • TFA-propan-2-amine (2-MA) will yield a characteristic alpha-cleavage fragment at m/z 140 [CH₃-CH=NH-TFA]⁺.

  • TFA-propan-1-amine will yield a heavy benzylic fragment at m/z 232[2-CH₃O-C₆H₄-CH=NH-TFA]⁺ due to the loss of the ethyl group.

Benchtop ¹H NMR Protocol

Benchtop NMR affords rapid, discriminatory analysis of regioisomers with minimal sample preparation, circumventing the need for chromatographic separation[7][8].

Step-by-Step NMR Workflow:

• Sample Preparation: Dissolve 5-10 mg of the amine hydrochloride salt in 0.6 mL of Deuterated Chloroform (CDCl₃) or Deuterium Oxide (D₂O).

• Acquisition: Transfer to a 5 mm NMR tube and acquire a ¹H spectrum (minimum 60 MHz benchtop or standard 400 MHz).

• Signal Resolution:

  • Propan-2-amine (2-MA): Look for the methine proton (CH-NH₂) as a complex multiplet around 3.3–3.6 ppm, coupled to the adjacent alpha-methyl group (a distinct doublet around 1.2 ppm integrating to 3H).

  • Propan-1-amine: The benzylic methine proton (CH-NH₂) will appear further downfield (typically 3.8–4.1 ppm) as a triplet or doublet of doublets, coupled to the adjacent methylene protons of the ethyl group. The terminal methyl group will appear as a triplet around 0.8–0.9 ppm.

Analytical workflow for differentiating propan-1-amine and propan-2-amine positional isomers.

Conclusion

The differentiation of 1-(2-methoxyphenyl)propan-1-amine and 1-(2-methoxyphenyl)propan-2-amine highlights a fundamental principle in medicinal chemistry: the spatial vector of a single functional group dictates the entire biological and analytical profile of a compound. While 2-MA acts as a weak, CYP2D6-metabolized amphetamine derivative, its 1-amine counterpart serves as a structurally distinct benzylic building block. By employing derivatization-enhanced GC-MS or direct ¹H NMR, laboratories can achieve unambiguous, self-validating resolution of these isomers.

References

• 2-Methoxyamphetamine - Wikipedia.Wikimedia Foundation.
• 2-Methoxyamphetamine - Grokipedia.Grokipedia.
• Detection, discrimination and quantification of amphetamine, cathinone and nor-ephedrine regioisomers using benchtop 1 H and 19 F nuclear magnetic resonance spectroscopy.PubMed / NIH.
• Hulme, Matthew C, Hayatbakhsh, Armita, Brignall, Rachel M, Gilbert, Nico.Oxford Instruments.
• 2-Methoxyamphetamine (hydrochloride) (CAS 72739-03-8).Cayman Chemical.
• 1-(2-Methoxyphenyl)propan-1-amine Reference Standard (CAS 101290-65-7).gjbzwz.com / 莱耀生物.
• Distinguishing drug isomers in the forensic laboratory.UvA-DARE (Digital Academic Repository).
• Metabolism of methoxyphenamine and 2-methoxyamphetamine in P4502D6-transfected cells and cell preparations.Taylor & Francis.

Sources

• 1. 1-(2-Methoxyphenyl)propan-1-amine_101290-65-7_M226858_【莱耀标准品网】 [gjbzwz.com]
• 2. 2-Methoxyamphetamine - Wikipedia [en.wikipedia.org]
• 3. caymanchem.com [caymanchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. grokipedia.com [grokipedia.com]
• 6. pure.uva.nl [pure.uva.nl]
• 7. Detection, discrimination and quantification of amphetamine, cathinone and nor-ephedrine regioisomers using benchtop 1 H and 19 F nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nmr.oxinst.com [nmr.oxinst.com]

(1R)-1-(2-Methoxyphenyl)propylamine: Chemical Profile & Synthesis Guide

This guide provides an in-depth technical analysis of (1R)-1-(2-Methoxyphenyl)propylamine , a chiral benzylic amine intermediate used in the synthesis of GPCR-targeted therapeutics.

Executive Summary

(1R)-1-(2-Methoxyphenyl)propylamine (also known as (R)-α-ethyl-2-methoxybenzylamine) is a high-value chiral building block. It serves as a critical pharmacophore in the development of antagonists for adrenergic (

) and serotonergic (5-HT) receptors. Its steric bulk (propyl group) and electronic properties (ortho-methoxy donation) make it a key modulator of receptor affinity in drug candidates.

This guide details its physicochemical properties, enantioselective synthesis via Ellman’s auxiliary, and rigorous analytical characterization protocols.

Chemical Identity & Stereochemistry[1]

Parameter	Data
IUPAC Name	(1R)-1-(2-methoxyphenyl)propan-1-amine
Common Name	(R)-2-Methoxy-α-ethylbenzylamine
CAS Number	623143-38-4 (Hydrochloride salt)
Molecular Formula	C H NO (Free Base) / C H ClNO (HCl)
Molecular Weight	165.23 g/mol (Free Base) / 201.69 g/mol (HCl)
Chirality	(R)-Enantiomer (Cahn-Ingold-Prelog priority: N > Aryl > Propyl > H)
SMILES	CCN

Stereochemical Analysis

The (1R)-configuration is defined by the spatial arrangement of the amine group relative to the propyl chain and the ortho-methoxyphenyl ring. In biological systems, this specific enantiomer often exhibits superior binding affinity compared to the (S)-enantiomer due to the specific hydrophobic pocket constraints of Class A GPCRs.

Physicochemical Properties[1][2][3][4]

The following data aggregates experimental ranges for benzylic amines of this class.

Property	Value / Range	Context
Physical State	Colorless to pale yellow oil (Free Base) White crystalline solid (HCl salt)	Free base oxidizes upon air exposure; store under inert gas.
Boiling Point	235–245 °C (Predicted at 760 mmHg)	High boiling point due to intermolecular H-bonding.
Melting Point	150–160 °C (HCl salt)	Sharp melting point indicates high enantiomeric purity.
pKa	~9.5 (Conjugate acid)	Typical for primary benzylic amines; protonated at physiological pH.
Solubility	HCl Salt: Water, Methanol, DMSO Free Base: DCM, Ethyl Acetate, Toluene	Use biphasic extraction (DCM/NaOH) to liberate the base.
LogP	~2.1 (Predicted)	Moderate lipophilicity; penetrates BBB effectively.

Enantioselective Synthesis Protocol

To ensure high enantiomeric excess (>98% ee), the Ellman Sulfinamide Synthesis is the industry-standard method. This route avoids the yield losses associated with classical tartrate salt resolution.

Reaction Pathway (Mechanistic Logic)

• Condensation: 2-Methoxypropiophenone is condensed with (R)-tert-butanesulfinamide. Titanium(IV) ethoxide acts as a Lewis acid and water scavenger to drive imine formation.

• Diastereoselective Reduction: The resulting chiral N-sulfinyl ketimine is reduced. The bulky tert-butyl group on the sulfinyl moiety directs the hydride attack (from NaBH

  or L-Selectride) to a specific face of the imine, establishing the stereocenter.

• Deprotection: Acidic hydrolysis removes the sulfinyl group, yielding the free chiral amine.

Synthetic Workflow Diagram

Figure 1: Enantioselective synthesis via Ellman's auxiliary. The sulfinyl group directs hydride attack to yield the (1R) product.

Detailed Protocol (Bench Scale)

Step 1: Imine Formation

• Charge a flame-dried flask with 2-methoxypropiophenone (1.0 eq) and (R)-2-methylpropane-2-sulfinamide (1.1 eq) in dry THF.

• Add Ti(OEt)

  (2.0 eq) dropwise under N .

• Reflux for 16–24 hours. Monitor by TLC (conversion of ketone).

• Workup: Cool to RT, pour into brine with vigorous stirring (Ti salts precipitate). Filter through Celite.

Step 2: Diastereoselective Reduction

• Dissolve the crude imine in dry THF and cool to -78 °C (Critical for stereocontrol).

• Add L-Selectride (1.1 eq) slowly. The bulky hydride source enhances facial selectivity.

• Stir for 3 hours at -78 °C, then warm to RT.

• Quench: Add saturated NH

  Cl solution. Extract with EtOAc.

Step 3: Cleavage to Product

• Dissolve the sulfinamide intermediate in MeOH.

• Add 4M HCl in dioxane (excess). Stir for 1 hour.

• Concentrate in vacuo. Precipitate the product by adding diethyl ether to the crude oil.

• Filtration: Collect the white solid (1R)-1-(2-Methoxyphenyl)propylamine HCl .

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following analytical signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)[4]

• H NMR (400 MHz, DMSO-d ):
  • 8.3–8.5 (br s, 3H, NH ): Ammonium protons.
  • 7.2–6.9 (m, 4H, Ar-H): Aromatic pattern characteristic of ortho-substitution.
  • 4.3 (t, 1H, CH -NH ): The benzylic proton.
  • 3.8 (s, 3H, OCH ): Distinct singlet for the methoxy group.
  • 1.8 (m, 2H, CH -CH ): Methylene multiplet.
  • 0.8 (t, 3H, CH -CH ): Methyl triplet.

Chiral HPLC Method

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Expectation: The (1R) and (1S) enantiomers will have distinct retention times. Integration of peaks determines Enantiomeric Excess (ee).

Safety & Handling (MSDS Summary)

Hazard Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]

• Acute Toxicity: Oral (Category 4).[2]

Handling Protocols:

• Engineering Controls: Always handle the free base in a fume hood. The amine vapor is corrosive to mucous membranes.[3]

• Storage:

  • HCl Salt: Store at RT, desiccated. Stable for years.

  • Free Base: Store at 2–8 °C under Argon. Absorbs CO

    from air to form carbamates.

• Spill Response: Neutralize spills with weak acid (citric acid) before cleanup. Do not use water initially if the free base is concentrated (exothermic).

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of Amines using tert-Butanesulfinamide." Chemical Reviews, 102(2), 391-412. Link

• ChemicalBook. (2024).[4][2] "(R)-1-(2-Methoxyphenyl)propan-1-amine hydrochloride Product Data." ChemicalBook Database. Link

• PubChem. (2024). "Compound Summary: 1-(2-methoxyphenyl)propan-1-amine." National Library of Medicine. Link

• Thermo Fisher Scientific. (2025). "Safety Data Sheet: (1R)-1-(2-Methoxyphenyl)ethylamine derivatives." Fisher Scientific MSDS. Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. aaronchem.com [aaronchem.com]
• 3. Methoxyisopropylamine | C4H11NO | CID 123458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-2-(4-Methoxyphenyl)-1-methylethanamine synthesis - chemicalbook [chemicalbook.com]

Physicochemical Profiling and Thermodynamic Solubility Determination of 2-Methoxy-alpha-ethylbenzylamine Hydrochloride

Executive Summary

2-Methoxy-alpha-ethylbenzylamine hydrochloride (also known as 1-(2-methoxyphenyl)propan-1-amine HCl) is a chiral primary amine widely utilized as a building block and intermediate in active pharmaceutical ingredient (API) synthesis. Understanding its thermodynamic solubility profile is a critical prerequisite for downstream drug development, formulation design, and Biopharmaceutics Classification System (BCS) categorization.

This whitepaper provides an in-depth mechanistic analysis of the compound's solubility behavior, driven by its molecular structure, and outlines a self-validating, FDA-aligned methodology for empirical solubility determination.

Molecular Mechanistics & Physicochemical Properties

To predict and manipulate the solubility of 2-methoxy-alpha-ethylbenzylamine HCl, one must deconstruct its molecular architecture. The solubility of this compound is governed by the interplay between its lipophilic carbon framework and its ionizable amine group.

Structural Drivers of Solubility

• The ortho-Methoxy Group: The methoxy substitution at the ortho position of the benzyl ring provides both steric hindrance and electron-donating properties. While it acts as a weak hydrogen bond acceptor, it primarily increases the lipophilicity (

  ) of the aromatic system.

• The alpha-Ethyl Substitution: The addition of an ethyl group at the alpha carbon further increases the hydrophobic surface area of the molecule. As a free base, this compound is highly lipophilic and typically presents as a viscous oil or low-melting solid at room temperature, exhibiting poor aqueous solubility.

• Hydrochloride Salt Formation: To overcome the intrinsic lipophilicity of the free base, the compound is synthesized as a hydrochloride salt. The protonated primary amine (

  ) forms strong ion-dipole interactions with water molecules. The high lattice energy of the crystalline HCl salt is easily overcome by the massive hydration energy of the cation and chloride anion, resulting in rapid and extensive aqueous dissolution.

The pH-Solubility Relationship

The solubility of this compound is strictly governed by the Henderson-Hasselbalch equation. The primary amine has an estimated

of approximately 9.5 to 10.0.

• At physiological pH (1.2 to 6.8): The microenvironment is more than two pH units below the

  . The molecule exists almost entirely (>99%) in its protonated, highly soluble state.

• At alkaline pH (> 10.0): The environment forces deprotonation. The compound reverts to its free base form, rapidly reaching its intrinsic solubility limit (

  ) and precipitating out of solution, often "oiling out" rather than forming neat crystals.

pH-dependent phase transition and solubility of the amine hydrochloride salt.

Quantitative Data Profile

Because specific empirical data for proprietary intermediates can vary based on polymorphic form and purity, the following table synthesizes the expected thermodynamic solubility profile for this class of ortho-methoxy arylalkylamine hydrochlorides based on established BCS guidelines [1].

Buffer Medium	pH	Expected State	Estimated Solubility	Mechanistic Driver
Simulated Gastric Fluid	1.2	Protonated ( )	> 50.0 mg/mL (High)	Strong ion-dipole interactions. Slight suppression may occur due to the common-ion effect from high in the buffer.
Acetate Buffer	4.5	Protonated ( )	> 60.0 mg/mL (Highest)	Full protonation with negligible common-ion effect.
Phosphate Buffer	6.8	Protonated ( )	> 50.0 mg/mL (High)	Environment remains >2 pH units below ; fully ionized.
Alkaline Buffer	10.0	Free Base ( )	< 1.0 mg/mL (Low)	Deprotonation to lipophilic free base; intrinsic solubility ( ) limit reached.

Note: At pH 1.2, the buffer is typically prepared using HCl and NaCl. According to Le Chatelier's principle, the excess chloride ions can artificially suppress the solubility of the HCl salt via the common-ion effect (

).

Methodology: Thermodynamic Solubility Determination

Kinetic solubility assays (e.g., DMSO stock dilution) are prone to supersaturation artifacts and are insufficient for rigorous physicochemical profiling. The "Gold Standard" for determining the equilibrium solubility of 2-methoxy-alpha-ethylbenzylamine HCl is the Shake-Flask Method , as recommended by the FDA and ICH for BCS classification[1][2].

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system .

Step-by-Step Shake-Flask Protocol

1. Media Preparation & Baseline pH Verification Prepare standard compendial buffers at pH 1.2, 4.5, and 6.8. Causality: These specific pH values are mandated by regulatory bodies to mimic the physiological conditions of the human gastrointestinal tract.

2. Saturation (Solid Addition) Add the 2-methoxy-alpha-ethylbenzylamine HCl powder to 5.0 mL of each buffer until a visible excess of solid remains (target 10-30% excess). Causality: A persistent solid phase is thermodynamically required to maintain equilibrium between the dissolved ions and the crystal lattice [3].

3. Equilibration & Agitation Seal the vials and place them in an orbital shaker incubator set to 37 ± 1 °C at 100 rpm for 24 to 48 hours. Causality: Orbital shaking prevents particle agglomeration and vortex formation, maximizing the surface area for dissolution. 37°C reflects human body temperature, which is critical as solubility is highly temperature-dependent [3].

4. Self-Validating Checks (Critical Step)

• pH Drift Check: Measure the pH of the suspension after 24 hours. Why? Highly soluble salts can overwhelm the buffer capacity, shifting the pH. If the pH shifts by >0.1 units, the buffer must be adjusted.

• Equilibrium Verification: Extract samples at 24 hours and 48 hours. If the concentration difference is < 5%, thermodynamic equilibrium is validated.

5. Phase Separation Centrifuge the samples at 10,000 rpm for 10 minutes, then filter the supernatant through a 0.22 µm PVDF syringe filter. Causality: Filtration removes sub-visible microcrystals that would cause false-high concentration readings. Crucially, discard the first 10% of the filtrate. PVDF filters can non-specifically bind lipophilic molecules; discarding the initial volume saturates these binding sites, ensuring the collected aliquot accurately represents the saturated concentration [2].

6. Quantification Dilute the filtered supernatant with the mobile phase and quantify the concentration using a validated HPLC-UV method against a standard calibration curve.

Thermodynamic solubility determination workflow using the shake-flask method.

Analytical Troubleshooting & Edge Cases

When working with chiral ortho-methoxy arylalkylamines, researchers must be vigilant of the following phenomena:

• Salt Disproportionation: At pH levels approaching the

  (e.g., pH > 8.0), the solid HCl salt in equilibrium with the solution may undergo disproportionation, converting entirely into the free base. If the residual solid appears as an oily droplet rather than a powder, disproportionation has occurred. This can be validated by analyzing the residual solid via X-ray Powder Diffraction (XRPD).

• Micelle Formation / Aggregation: Due to the amphiphilic nature of the protonated amine (a polar head group with a highly lipophilic tail), the compound may form soluble aggregates or micelles at very high concentrations. If the solubility vs. pH curve deviates significantly from the theoretical Henderson-Hasselbalch prediction, aggregation should be suspected and investigated via dynamic light scattering (DLS)[2].

References

• M9 Biopharmaceutics Classification System-Based Biowaivers U.S. Food and Drug Administration (FDA) URL:[Link]

• Multi-lab intrinsic solubility measurement reproducibility in CheqSol and shake-flask methods ADMET & DMPK (PubMed Central) URL:[Link]

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guidelines Brazilian Journal of Pharmaceutical Sciences (SciELO) URL:[Link]

Strategic Sourcing and Analytical Validation of (1R)-1-(2-Methoxyphenyl)propylamine

A Technical Whitepaper on Chiral Amine Procurement and Quality Control

The Criticality of Chiral Amine Sourcing

In modern drug discovery and asymmetric synthesis, (1R)-1-(2-Methoxyphenyl)propylamine (frequently supplied as its stable hydrochloride salt, CAS [623143-38-4] [5]) serves as a highly versatile chiral building block. The molecular architecture features an ortho-methoxy substituted aromatic ring adjacent to a chiral primary amine. This specific arrangement provides a hard Lewis basic oxygen that can participate in bidentate coordination, making it a privileged motif for transition-metal catalysis and a rigidified pharmacophore in medicinal chemistry.

However, sourcing this compound introduces significant risk. The enantiomeric purity of the starting material dictates the success of downstream stereoselective transformations. A supplier's Certificate of Analysis (CoA) is merely a snapshot of a bulk batch, not an absolute guarantee for your specific aliquot. As application scientists, we must treat procurement as the first step of synthesis. Relying on unverified catalog claims can lead to the introduction of the (1S) enantiomer (the distomer), which can poison asymmetric catalysts or yield inactive, toxic diastereomeric mixtures in multi-step syntheses.

Supplier Evaluation & Benchmarking Metrics

When evaluating catalog suppliers, the metrics must extend beyond basic chemical purity. A rigorous procurement strategy categorizes suppliers based on their analytical transparency and trace impurity profiles.

Table 1: Quantitative Benchmarking of Supplier Tiers

Supplier Tier	Typical Chemical Purity (HPLC/GC)	Guaranteed Enantiomeric Excess (ee)	Trace Metals (ICP-MS)	Recommended Use Case
Tier 1 (High-Pharma Grade)	> 99.0%	> 99.0%	< 10 ppm	Late-stage API synthesis, Asymmetric Catalysis
Tier 2 (Building-Block Vendors)	> 97.0%	> 95.0%	Unspecified	Early discovery, Scaffold hopping, Ligand screening
Tier 3 (Bulk Chemical Vendors)	> 95.0%	Variable / Unverified	Unspecified	Non-chiral applications, Analytical method development

The Self-Validating QC System

To establish a self-validating system, we do not rely on a single analytical technique. Instead, we cross-verify the supplier's CoA using two orthogonal methods: Chiral High-Performance Liquid Chromatography (HPLC) for direct enantiomeric excess (ee) quantification [4], and Mosher's Amide Derivatization for absolute configuration confirmation[1].

Workflow for supplier qualification and in-house enantiopurity validation.

Experimental Protocols for Enantiopurity Validation

Protocol A: Direct Measurement via Chiral HPLC

Chiral HPLC separates enantiomers based on transient, diastereomeric interactions with a chiral stationary phase (CSP). Causality Note: Primary amines are notoriously prone to peak tailing on silica-based columns due to strong hydrogen bonding with residual silanol groups. To counteract this, we introduce Diethylamine (DEA) into the mobile phase. DEA acts as a competitive silanol-masking agent, ensuring sharp peaks and accurate integration [4].

Step-by-Step Methodology:

• Sample Preparation: If the supplier provided the hydrochloride salt, liberate the free base by partitioning 5 mg of the salt between 1 mL of 1M NaOH and 1 mL of dichloromethane (DCM). Extract the organic layer, dry over anhydrous Na₂SO₄, and evaporate. Dissolve 1 mg of the resulting free base in 1 mL of HPLC-grade Hexane/Isopropanol (90:10).

• Column Selection: Utilize a polysaccharide-based CSP, such as Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90 : 10 : 0.1 v/v/v).

• Run Parameters: Isocratic flow at 1.0 mL/min. Column temperature maintained at 25 °C.

• Detection & Analysis: Monitor UV absorbance at 254 nm. Integrate the baseline-resolved peaks corresponding to the (1R) and (1S) enantiomers to calculate the ee: ee = [(R - S) / (R + S)] x 100.

Protocol B: Absolute Configuration via Mosher's Derivatization

While HPLC quantifies the ratio of enantiomers, it cannot inherently prove which peak belongs to the (1R) enantiomer without an expensive reference standard. To make the protocol self-validating, we employ Mosher's acid chloride (MTPA-Cl)[2]. By reacting the amine with both (R)- and (S)-MTPA-Cl, we generate two distinct diastereomers. The anisotropic shielding effect of the MTPA phenyl ring alters the chemical shifts of the propyl chain protons, allowing us to definitively assign the absolute configuration [3].

Mechanistic logic of Mosher's acid derivatization for absolute configuration.

Step-by-Step Methodology:

• Reagent Preparation: Ensure the chiral amine is strictly anhydrous to prevent the competitive hydrolysis of the highly reactive MTPA-Cl derivatizing agent.

• (S)-MTPA Derivatization: In a dry, N₂-purged NMR tube, dissolve 2.5 mg of the (1R)-amine in 0.5 mL of anhydrous CDCl₃. Add 2.0 equivalents of anhydrous pyridine-d₅ (which acts as both an acid scavenger and a solvent lock). Add 1.2 equivalents of (S)-MTPA-Cl.

• (R)-MTPA Derivatization: In a second dry NMR tube, repeat the exact procedure using (R)-MTPA-Cl.

• Reaction: Allow both tubes to stand at room temperature for 2 hours to ensure quantitative conversion to the respective amides.

• NMR Acquisition: Acquire high-resolution ¹H and ¹⁹F NMR spectra for both samples.

• Data Interpretation: Calculate the chemical shift difference (Δδ = δS - δR) for the protons on the stereocenter and the adjacent ethyl group. A positive Δδ for the ethyl protons and a negative Δδ for the ortho-methoxy aromatic protons confirms the (1R) absolute configuration, validating the supplier's structural claim. Furthermore, the integration of the distinct ¹⁹F CF₃ singlets provides an orthogonal measurement of the enantiomeric excess.

References

• Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines Source: ACS Publications (Journal of Chemical Education)[Link]

• Reverse Phase Chiral HPLC Method for Enantiomeric Excess Determination Source: ResearchGate (Asian Journal of Chemistry)[Link]

Protocols & Analytical Methods

Technical Application Note: Enantioselective Synthesis of (1R)-1-(2-Methoxyphenyl)propylamine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Methodology: Asymmetric Nucleophilic Addition via Ellman’s Chiral Auxiliary

Introduction & Mechanistic Rationale

The enantioselective synthesis of chiral 1-arylpropylamines is a critical operation in pharmaceutical development, as these structural motifs are ubiquitous in neuroactive and metabolic drug candidates. While enzymatic transamination offers a biocatalytic route, it often requires extensive screening of engineered

-transaminases to accommodate sterically demanding ortho-substituted aryl groups. To achieve absolute, predictable stereocontrol in the synthesis of (1R)-1-(2-Methoxyphenyl)propylamine, the most robust and scalable chemical method utilizes Ellman's chiral auxiliary: (S)-(-)-tert-butanesulfinamide[1].

This application note details a self-validating, three-step protocol: Lewis acid-mediated condensation, diastereoselective Grignard addition, and acidic auxiliary cleavage[2].

Causality of Stereocontrol: The Transition State

The trustworthiness of this protocol relies on the highly ordered transition state during carbon-carbon bond formation. When ethylmagnesium bromide is added to the (S)-sulfinyl imine in a non-coordinating solvent (CH₂Cl₂), the reaction proceeds via a rigid, six-membered Zimmerman-Traxler-type cyclic transition state[3]. The magnesium atom coordinates to both the imine nitrogen and the sulfinyl oxygen. The bulky tert-butyl group occupies the less sterically encumbered equatorial position, effectively shielding the Re-face of the imine. Consequently, the ethyl nucleophile is directed to attack exclusively from the Si-face, establishing the (1R)-stereocenter with exceptional diastereomeric ratios (dr > 98:2)[1].

Figure 1: Three-step synthetic workflow for (1R)-1-(2-Methoxyphenyl)propylamine.

Figure 2: Stereochemical logic and cyclic transition state directing Si-face attack.

Experimental Protocols & Self-Validation Systems

Step 1: Condensation to (S)-N-(2-Methoxybenzylidene)-2-methylpropane-2-sulfinamide

Causality of Experimental Choices: Titanium(IV) ethoxide (Ti(OEt)₄) is selected over weaker Lewis acids (e.g., MgSO₄) because it acts simultaneously as a potent water scavenger and a Lewis acid activator. This dual action is essential for driving the condensation of the sterically hindered tert-butanesulfinamide to completion[2].

Procedure:

• Charge a flame-dried 100 mL round-bottom flask with 2-methoxybenzaldehyde (1.36 g, 10.0 mmol) and (S)-(-)-tert-butanesulfinamide (1.27 g, 10.5 mmol).

• Dissolve the mixture in anhydrous THF (20 mL) under a nitrogen atmosphere.

• Add Ti(OEt)₄ (4.56 g, ~4.2 mL, 20.0 mmol) dropwise at room temperature. Stir the reaction for 12 hours.

• Workup: Pour the mixture into an equal volume of saturated aqueous NaHCO₃ (20 mL) with rapid stirring. Filter the resulting white suspension (TiO₂ salts) through a pad of Celite. Wash the filter cake thoroughly with EtOAc (3 × 20 mL).

• Separate the layers of the filtrate, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

In-Process Control (IPC) & Validation:

• TLC: Hexanes/EtOAc (7:3), UV visualization. Confirm the disappearance of the aldehyde.

• LC-MS: Confirm product mass

  .

Step 2: Asymmetric Nucleophilic Addition

Causality of Experimental Choices: Dichloromethane (CH₂Cl₂) is strictly utilized instead of THF. THF is a strongly coordinating solvent that outcompetes the sulfinyl oxygen for magnesium coordination, leading to an open transition state and poor diastereoselectivity[3]. A reaction temperature of -48 °C (dry ice/cyclohexanone bath) is chosen to perfectly balance the activation energy required for the Grignard addition with the thermal stability of the cyclic transition state.

Procedure:

• Dissolve the (S)-sulfinyl imine (1.20 g, 5.0 mmol) in anhydrous CH₂Cl₂ (25 mL) under nitrogen.

• Cool the solution to -48 °C using a dry ice/cyclohexanone bath.

• Add ethylmagnesium bromide (3.0 M in diethyl ether, 3.33 mL, 10.0 mmol) dropwise over 15 minutes to maintain internal temperature.

• Stir the reaction at -48 °C for 4 hours.

• Workup: Quench the reaction while cold by the slow addition of saturated aqueous NH₄Cl (10 mL). Allow the mixture to warm to room temperature.

• Extract the aqueous layer with CH₂Cl₂ (2 × 15 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate.

In-Process Control (IPC) & Validation:

• LC-MS: Confirm the complete disappearance of

  and the appearance of the sulfinamide adduct at .

• HPLC: Normal-phase HPLC to quantify the diastereomeric ratio (dr). The target is dr > 98:2.

Step 3: Auxiliary Cleavage and Isolation

Causality of Experimental Choices: The tert-butanesulfinyl group is highly sensitive to acidic cleavage. Using 4M HCl in dioxane/methanol ensures rapid, quantitative deprotection without risking epimerization of the newly formed chiral center[1]. Trituration of the crude product directly yields the highly pure hydrochloride salt, bypassing the need for column chromatography.

Procedure:

• Dissolve the crude (S,1R)-sulfinamide (0.85 g, 3.1 mmol) in methanol (15 mL).

• Add 4M HCl in dioxane (3.1 mL, 12.4 mmol) dropwise at room temperature.

• Stir the solution for 1 hour.

• Workup: Concentrate the reaction mixture in vacuo to a crude solid. Triturate the solid with cold diethyl ether (20 mL) to dissolve the cleaved sulfinyl byproducts.

• Filter the resulting white precipitate and dry under high vacuum to yield (1R)-1-(2-Methoxyphenyl)propylamine hydrochloride.

In-Process Control (IPC) & Validation:

• LC-MS: Confirm the free amine mass at

  .

• Chiral HPLC: Analyze the free base (liberated with NaOH) on a Chiralpak AD-H column to validate enantiomeric excess (ee).

Quantitative Data Summary

The following table summarizes the expected yields and purity metrics for a standard 10 mmol scale execution of this protocol.

Step	Intermediate/Product	Yield (%)	Chemical Purity (LC-MS)	Stereochemical Purity
1	(S)-Sulfinyl Imine	94%	> 98%	N/A
2	(Ss, 1R)-Sulfinamide	88%	> 98%	dr > 98:2
3	(1R)-1-(2-Methoxyphenyl)propylamine HCl	95%	> 99%	ee > 99%

References

1.[1] Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 35(11), 984-995. URL: 2.[3] Beilstein Journals. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry. URL: 3.[2] Springer Nature Experiments. Asymmetric synthesis of amines using tert-butanesulfinamide. URL:

Sources

• 1. N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of amines using tert-butanesulfinamide | Springer Nature Experiments [experiments.springernature.com]
• 3. beilstein-journals.org [beilstein-journals.org]

asymmetric synthesis of alpha-ethylbenzylamines

-Ethylbenzylamines

Abstract & Strategic Overview

-Ethylbenzylamine (1-phenylpropylamine) is a privileged chiral scaffold in medicinal chemistry, serving as a pharmacophore in antidepressants, calcimimetics (e.g., Cinacalcet derivatives), and as a resolving agent. Its synthesis presents a classic challenge in stereocontrol: distinguishing between a methyl, ethyl, and phenyl group attached to a single stereocenter.

This guide details three distinct, high-fidelity protocols for synthesizing enantiopure

-ethylbenzylamines. Unlike generic reviews, these protocols are selected for their orthogonality —offering solutions for different scales, equipment availabilities, and starting material costs.

Feature	Protocol A: Biocatalytic Transamination	Protocol B: Ellman Auxiliary	Protocol C: Chemoenzymatic DKR
Primary Mechanism	Enzymatic amine transfer	Diastereoselective Grignard addition	Dynamic Kinetic Resolution
Chirality Source	-Transaminase enzyme	(R)- or (S)-tert-butanesulfinamide	Lipase (CALB) + Ru-catalyst
Starting Material	Propiophenone (Ketone)	Benzaldehyde + Ethyl Grignard	Racemic Amine
Scalability	High (Green Chemistry)	Medium (Stoichiometric auxiliary)	Medium-High
Enantiomeric Excess	>99% ee (typical)	>98:2 dr	>99% ee

Part 1: Biocatalytic Transamination (The "Green" Route)

Principle:

-Transaminases ( -TAs) catalyze the direct transfer of an amino group from a sacrificial donor (e.g., isopropylamine) to a prochiral ketone (propiophenone). This method is superior for industrial scale-up due to the absence of heavy metals and mild aqueous conditions.

Mechanism: The reaction follows a Ping-Pong Bi-Bi mechanism .[1] The enzyme's cofactor, Pyridoxal-5'-phosphate (PLP), accepts the amine from the donor to form Pyridoxamine-5'-phosphate (PMP), which then transfers the amine to the ketone substrate.

Protocol: Target: (S)-1-Phenylpropylamine Biocatalyst:[1][2] (S)-selective

-Transaminase (e.g., Vibrio fluvialis variant or Codexis ATA-113).

Reagents:

• Substrate: Propiophenone (50 mM)

• Amine Donor: Isopropylamine (1.0 M) – Note: High excess drives equilibrium.

• Cofactor: PLP (1 mM)[2]

• Buffer: 100 mM Potassium Phosphate (pH 7.5)[2]

• Cosolvent: DMSO (10% v/v) or Heptane (biphasic system).

Step-by-Step Workflow:

• Buffer Prep: Dissolve PLP (1 mM) in phosphate buffer. Adjust pH to 7.5.

• Donor Addition: Add isopropylamine to the buffer. Critical: Re-adjust pH to 7.5 with 6M HCl, as the amine is highly basic.

• Substrate Loading: Dissolve propiophenone in DMSO. Add dropwise to the aqueous mixture.

• Reaction: Add the lyophilized enzyme powder (20 mg/mL). Incubate at 30°C with orbital shaking (200 rpm) for 24 hours.

• Reaction Monitoring: Monitor consumption of ketone via HPLC (C18 column).

• Workup (ISPR Strategy):

  • Acidify reaction to pH 2.0 with 6M HCl (protonates the amine product, keeping it in the aqueous phase).

  • Extract unreacted ketone with Ethyl Acetate (3x). Discard organic layer.[3]

  • Basify aqueous layer to pH 12 with 10M NaOH.

  • Extract the free amine into MTBE (Methyl tert-butyl ether) (3x).

  • Dry over

    and concentrate.

Troubleshooting:

• Low Conversion: The equilibrium constant (

  ) is often unfavorable. Use an In Situ Product Removal (ISPR) technique, such as a biphasic system with heptane, or remove the acetone byproduct using a nitrogen sweep.

Part 2: Diastereoselective Synthesis via Ellman's Auxiliary

Principle: This is the most versatile lab-scale method. It relies on the condensation of a chiral sulfinamide with an aldehyde, followed by the diastereoselective addition of a Grignard reagent. The bulky tert-butyl group directs the nucleophilic attack via a highly ordered transition state.

Mechanism: The reaction proceeds through a six-membered chair-like transition state (Zimmerman-Traxler model), where the metal coordinates to both the sulfinyl oxygen and the imine nitrogen, locking the conformation.

Protocol: Target: (R)-1-Phenylpropylamine Hydrochloride Reagent: (R)-tert-Butanesulfinamide (Ellman's Sulfinamide)

Step 1: Imine Formation

• Setup: Flame-dry a round-bottom flask under Argon.

• Reagents: Add (R)-tert-butanesulfinamide (1.0 equiv) and Benzaldehyde (1.1 equiv) in anhydrous THF (

  ).

• Catalyst: Add Titanium(IV) ethoxide (

  , 2.0 equiv). Note: Ti acts as a Lewis acid and water scavenger.

• Reaction: Stir at RT for 12-24 h. Monitor via TLC (Imine is typically less polar than sulfinamide).

• Quench: Pour into brine with vigorous stirring. Filter the resulting titanium salts through Celite.

• Purification: Silica gel chromatography (Hexanes/EtOAc) to isolate the N-sulfinyl aldimine.

Step 2: Diastereoselective Grignard Addition

• Setup: Dissolve the purified aldimine in anhydrous DCM (

  ). Cool to -78°C.[4]

• Addition: Add Ethylmagnesium bromide (

  , 3.0 M in ether, 2.0 equiv) dropwise.

  • Critical: Slow addition maintains low temperature, maximizing diastereoselectivity (dr > 98:2).

• Reaction: Stir at -78°C for 3 hours, then warm slowly to RT overnight.

• Quench: Add saturated

  . Extract with DCM.

• Analysis: Determine diastereomeric ratio (dr) via

  NMR or Chiral HPLC.

Step 3: Cleavage

• Dissolve the sulfinamide intermediate in Methanol.

• Add 4M HCl in Dioxane (2.0 equiv). Stir for 30 mins.

• Precipitate the amine hydrochloride salt by adding Diethyl Ether.[4] Filter to obtain the pure product.

Part 3: Chemoenzymatic Dynamic Kinetic Resolution (DKR)

Principle: This method converts a racemic amine entirely into a single enantiomer of an amide (which is then hydrolyzed). It couples a transition metal catalyst (for racemization) with a lipase (for enantioselective acylation).[5]

Protocol: Target: (R)-N-Acetyl-1-phenylpropylamine (Precursor to (R)-amine) Catalyst: Shvo’s Catalyst (Ruthenium) + Candida antarctica Lipase B (CALB, immobilized as Novozym 435).

Reagents:

• Substrate: Racemic 1-phenylpropylamine (1.0 equiv).

• Acyl Donor: Isopropyl acetate (also serves as solvent or co-solvent).

• Racemization Catalyst: Shvo’s Catalyst (4 mol%).

• Acylation Catalyst: Novozym 435 (50 mg/mmol substrate).

• Additive:

  (0.5 equiv) to suppress amide hydrolysis.

Workflow:

• Mix: In a dry vial, combine racemic amine, Shvo’s catalyst, and

  in Toluene/Isopropyl acetate (1:1).

• Start: Add Novozym 435 beads.

• Incubate: Heat to 90°C under Argon.

  • Mechanism:[1] The lipase selectively acylates the (R)-amine. The Ru-catalyst continuously racemizes the unreacted (S)-amine back to the racemate, feeding the lipase cycle.

• Duration: 24-48 hours.

• Purification: Filter off enzyme beads. Evaporate solvent.[4] Purify amide via column chromatography.

• Hydrolysis: Reflux amide in 6M HCl to yield (R)-1-phenylpropylamine.

Part 4: Data Summary & Visualization

Table 1: Comparative Metrics of Synthesis Methods

Metric	Biocatalysis (Method A)	Ellman Auxiliary (Method B)	Chemoenzymatic DKR (Method C)
Yield	85-95%	70-85% (3 steps)	>90%
Enantioselectivity	>99% ee	>98:2 dr	>99% ee
Atom Economy	High	Low (Auxiliary waste)	Medium
Cost Driver	Enzyme/Cofactor	Sulfinamide/Ti reagent	Ru-Catalyst/Lipase
Best For	Large Scale / Manufacturing	Drug Discovery / MedChem	Resolution of Racemates

Figure 1: Mechanistic Pathway of Ellman Grignard Addition

Caption: Stereochemical induction via the Zimmerman-Traxler transition state model in Ellman chemistry.

Figure 2: Biocatalytic Transaminase Workflow

Caption: Biocatalytic conversion of propiophenone to chiral amine using amine donor and PLP recycling.

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740.

• Nugent, T. C., & El-Shazly, M. (2010). "Chiral Amine Synthesis - Recent Developments and Trends for Enamide Reduction, Reductive Amination, and Imine Addition." Advanced Synthesis & Catalysis, 352(5), 753–819.

• Paetzold, J., & Bäckvall, J. E. (2005).[5] "Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines." Journal of the American Chemical Society, 127(50), 17620–17621.

• Koszelewski, D., et al. (2010). "omega-Transaminases for the Synthesis of Optically Pure Amines and Amino Acids." Trends in Biotechnology, 28(6), 324-332.

• BenchChem. (2025).[4] "A Comparative Guide to N-Sulfinylamines in Asymmetric Synthesis."

Sources

• 1. mdpi.com [mdpi.com]
• 2. Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines [organic-chemistry.org]

Application Note: (1R)-1-(2-Methoxyphenyl)propylamine as a Chelating Chiral Auxiliary in Asymmetric Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The demand for enantiopure chiral amines in pharmaceutical development necessitates robust, highly stereoselective synthetic methodologies. While (R)-1-phenylethylamine is a classical chiral auxiliary, it often relies solely on steric differentiation, which can lead to moderate diastereoselectivity in nucleophilic additions.

(1R)-1-(2-Methoxyphenyl)propylamine addresses this limitation by functioning as a bidentate chelating chiral auxiliary . It features two critical structural modifications:

• The ortho-Methoxy Group: Acts as a hard Lewis base. During reactions with organometallic reagents (e.g., Grignard or organolithium reagents), the oxygen atom coordinates with the metal center alongside the imine nitrogen. This forms a rigid, highly organized chelated transition state [1].

• The Propylamine Backbone: The substitution of a methyl group with an ethyl group at the stereocenter increases the steric bulk. Once the chelate ring is locked, this ethyl group effectively shields one face of the imine double bond, forcing the incoming nucleophile to attack exclusively from the opposite trajectory.

The Self-Validating Causality of Chelation Control

The success of this auxiliary depends entirely on the coordination state of the metal. If a strongly coordinating solvent (like THF) displaces the ortho-methoxy group from the metal center, the rigid chelate collapses into an open transition state, reversing or degrading the stereoselectivity. Therefore, utilizing non-coordinating or weakly coordinating solvents (e.g., Toluene,

, or Et O) is a critical experimental choice, not merely a suggestion.

Workflow & Mechanistic Visualizations

The following diagrams illustrate the synthetic workflow and the logical pathway of chelation-induced stereocontrol.

Caption: Workflow for the asymmetric synthesis of chiral amines using (1R)-1-(2-Methoxyphenyl)propylamine.

Caption: Mechanistic pathway of chelation-controlled nucleophilic addition dictating high stereoselectivity.

Data Presentation: Optimization of Reaction Conditions

The choice of metal and solvent directly impacts the diastereomeric excess (de) of the resulting amine. The table below summarizes the expected quantitative outcomes based on the chelation model principles established in the literature [1].

Organometallic Reagent	Solvent	Temperature (°C)	Chelation State	Yield (%)	Diastereomeric Excess (de %)
R-MgBr (Grignard)	Et O	-78 to 0	Strong (Rigid)	85 - 92	92 - 98%
R-MgBr (Grignard)	Toluene	-78	Strong (Rigid)	88 - 95	>95%
R-Li (Organolithium)	Et O	-78	Moderate	75 - 80	80 - 85%
R-MgBr (Grignard)	THF	-78 to 0	Weak (Disrupted)	80 - 85	10 - 30% (Reversed)

Note: THF acts as a competing ligand for the metal, disrupting the internal chelation of the ortho-methoxy group and leading to poor or reversed selectivity.

Experimental Protocols

The following protocols provide a self-validating system for the synthesis of chiral

-branched amines. Each step includes specific validation checkpoints to ensure downstream success.

Protocol A: Preparation of the Chiral Imine

Objective: Condense (1R)-1-(2-Methoxyphenyl)propylamine with a prochiral ketone/aldehyde.

• Setup: In an oven-dried round-bottom flask equipped with a Dean-Stark apparatus, dissolve the prochiral ketone (10.0 mmol) and (1R)-1-(2-Methoxyphenyl)propylamine (10.5 mmol, 1.05 eq) in anhydrous toluene (50 mL).

• Catalysis: Add a catalytic amount of

  -toluenesulfonic acid (PTSA, 0.1 mmol, 1 mol%).

• Reaction: Reflux the mixture under an inert argon atmosphere for 12–16 hours, continuously removing the generated water.

• Validation Checkpoint: Monitor by

  H NMR (aliquot evaporated). The disappearance of the aldehyde/ketone carbonyl peak and the appearance of the imine proton/carbon confirms completion. Do not proceed if the ketone is >5% unreacted.

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO

  (20 mL), dry over anhydrous Na SO , and concentrate under reduced pressure. Use the crude imine immediately in Protocol B to prevent hydrolysis.

Protocol B: Chelation-Controlled Grignard Addition

Objective: Diastereoselective alkylation of the chiral imine.

• Preparation: Dissolve the crude imine (approx. 10.0 mmol) in anhydrous Et

  O or Toluene (40 mL) under a strict argon atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Crucial: Ensure the internal temperature stabilizes to maximize the rigidity of the chelate complex.

• Addition: Dropwise add the desired Grignard reagent (R-MgBr, 3.0 M in Et

  O, 15.0 mmol, 1.5 eq) over 30 minutes via syringe pump.

• Reaction: Stir at -78 °C for 4 hours, then allow it to slowly warm to 0 °C over 2 hours.

• Validation Checkpoint: Quench a 0.1 mL aliquot in saturated NH

  Cl, extract with EtOAc, and analyze via HPLC or GC to determine the diastereomeric ratio (dr) before bulk workup.

• Workup: Quench the bulk reaction carefully with saturated aqueous NH

  Cl (30 mL) at 0 °C. Extract the aqueous layer with EtOAc (3 × 30 mL). Combine the organic layers, wash with brine, dry over MgSO , and concentrate. Purify the major diastereomer via flash column chromatography.

Protocol C: Cleavage of the Chiral Auxiliary

Objective: Remove the auxiliary to yield the enantiopure primary amine.

• Setup: Dissolve the diastereomerically pure secondary amine (5.0 mmol) in methanol (30 mL). Add trifluoroacetic acid (TFA, 5.5 mmol, 1.1 eq) to form the amine salt (this prevents catalyst poisoning and facilitates cleavage).

• Catalyst: Add 10% Pd/C (100 mg, 10% w/w).

• Hydrogenolysis: Purge the flask with hydrogen gas and stir vigorously under a balloon of H

  (1 atm) at room temperature for 12–24 hours.

• Validation Checkpoint: Monitor by TLC or LC-MS. The starting material should completely disappear, yielding a highly polar primary amine spot.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol (20 mL). Concentrate the filtrate to yield the enantiopure primary amine as a TFA salt. Neutralize with 1M NaOH and extract with CH

  Cl if the free base is required.

References

• Ardid Candel, M. (2012). Resolution of Racemic Mixtures and Chiral Auxiliaries. UCL Discovery. Available at:[Link]

Application Note: Chiral Resolution of Racemic Carboxylic Acids Using (R)-alpha-ethyl-2-methoxybenzylamine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of (R)-alpha-ethyl-2-methoxybenzylamine as a chiral resolving agent for the separation of racemic carboxylic acids. While this specific agent is not widely documented in peer-reviewed literature, this guide establishes a detailed, first-principles-based protocol. The methodology is grounded in the well-established technique of diastereomeric salt formation and fractional crystallization. We will explore the theoretical underpinnings, provide a step-by-step experimental protocol, detail methods for analysis and quality control, and offer insights into troubleshooting. The aim is to equip researchers with a robust framework for developing a successful chiral resolution process.

Introduction: The Imperative of Chirality

In the pharmaceutical and fine chemical industries, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different pharmacological, toxicological, and metabolic properties. Consequently, regulatory agencies worldwide mandate the development of single-enantiomer drugs. Chiral resolution, the process of separating a racemic mixture into its constituent enantiomers, remains a cornerstone of producing optically pure compounds, especially at an industrial scale.[1]

One of the most robust and scalable methods for chiral resolution is the formation of diastereomeric salts.[2] This technique leverages the reaction of a racemic mixture (e.g., a carboxylic acid) with a single, pure enantiomer of a chiral resolving agent (e.g., a chiral amine). The resulting products are a pair of diastereomeric salts. Unlike enantiomers, which share identical physical properties, diastereomers have distinct characteristics, including different solubilities in a given solvent system.[2][3] This crucial difference allows for their separation by methods such as fractional crystallization.

(R)-alpha-ethyl-2-methoxybenzylamine is a chiral amine whose structural features—a primary amine for salt formation, a defined stereocenter for chiral discrimination, and a methoxy-substituted aromatic ring to influence crystal packing—make it a promising candidate for the resolution of racemic acids.

The Resolving Agent: (R)-alpha-ethyl-2-methoxybenzylamine

Chemical Properties and Structure

The efficacy of a chiral resolution is intimately tied to the physicochemical properties of the resolving agent and the diastereomeric salts it forms.

• Structure: The molecule contains a basic primary amine capable of forming an ionic bond with an acidic carboxylic acid. The stereocenter is at the alpha-carbon, substituted with an ethyl group. The ortho-methoxy group on the phenyl ring can influence the crystal lattice energy and solvation properties of the resulting diastereomeric salts through steric and electronic effects, potentially enhancing the solubility difference between them.[4]

Property	Value (Estimated)	Source / Analogue
Molecular Formula	C₁₀H₁₅NO	-
Molecular Weight	165.23 g/mol	-
Appearance	Colorless to pale yellow liquid (Expected)	Based on analogues[5][6]
Boiling Point	~204-227 °C	Based on 2-Methoxybenzylamine & α-Ethylbenzylamine[7][8]
Density	~0.94 - 1.05 g/mL at 25 °C	Based on 2-Methoxybenzylamine & α-Ethylbenzylamine[7][8]
CAS Number	Not Assigned	-

Mechanism of Chiral Recognition

The resolution process begins with a simple acid-base reaction between the racemic carboxylic acid (containing both R-acid and S-acid) and the enantiomerically pure (R)-amine. This reaction yields a pair of diastereomeric salts: [(R-acid)·(R-amine)] and [(S-acid)·(R-amine)]. These salts are distinct chemical entities with different three-dimensional structures, leading to different crystal packing efficiencies and, therefore, different solubilities. By carefully selecting a solvent system, one diastereomer can be selectively precipitated while the other remains in solution.

Experimental Protocols

This section details a generalized, multi-step protocol for the chiral resolution of a racemic carboxylic acid. Note: This is a foundational method and requires optimization for each specific racemic acid.

Workflow Overview

The entire resolution process can be visualized as a sequence of distinct stages, from initial salt formation to the final isolation of the pure enantiomer and recovery of the resolving agent.

Fig 1. General workflow for chiral resolution via diastereomeric salt formation.

Step-by-Step Methodology

Materials:

• Racemic carboxylic acid

• (R)-alpha-ethyl-2-methoxybenzylamine

• Selection of solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene)

• Hydrochloric acid (e.g., 1 M HCl)

• Sodium hydroxide (e.g., 1 M NaOH)

• Anhydrous sodium or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Protocol:

• Diastereomeric Salt Formation:

  • Causality: The goal is to form the salts in a solution where their solubilities will differ significantly. The choice of solvent is the most critical parameter for optimization. Alcohols are often used to ensure initial dissolution, while less polar co-solvents can be added to induce precipitation.

  • In a flask, dissolve the racemic carboxylic acid (1.0 equivalent) in a minimum amount of a suitable warm solvent (e.g., methanol or ethanol).

  • In a separate flask, dissolve (R)-alpha-ethyl-2-methoxybenzylamine (0.5 - 1.0 equivalents) in the same warm solvent. Using 0.5 equivalents can be more efficient, as it selectively precipitates the salt of one enantiomer, leaving the other free acid and the second diastereomeric salt in solution.[9] However, starting with 1.0 equivalent is also a common practice.

  • Slowly add the amine solution to the stirred acid solution. The mixture may become warm as the exothermic acid-base neutralization occurs.

• Fractional Crystallization:

  • Causality: This step exploits the differential solubility of the diastereomers. Slow cooling promotes the formation of larger, purer crystals, while rapid crashing can trap impurities.

  • Allow the solution to cool slowly to room temperature. The formation of a precipitate (the less soluble diastereomeric salt) should be observed.

  • To maximize the yield, the flask can be placed in an ice bath or refrigerator (e.g., 4°C) for several hours or overnight.

• Isolation of the Diastereomeric Salt:

  • Collect the crystallized salt by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the ice-cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.

  • Dry the crystals. At this stage, a small sample should be taken to determine the diastereomeric and enantiomeric purity (see Section 4).

• Liberation of the Enantiomerically Enriched Acid:

  • Causality: This step reverses the salt formation, regenerating the free carboxylic acid and the resolving agent.

  • Suspend the dried diastereomeric salt in water.

  • Add a strong acid (e.g., 1 M HCl) dropwise until the pH is acidic (pH ~1-2). This protonates the carboxylate, making the carboxylic acid insoluble in water, while the amine remains protonated and water-soluble.

  • Extract the pure enantiomer of the carboxylic acid with an organic solvent (e.g., ethyl acetate, 3x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched acid.

• Recovery of the Chiral Resolving Agent:

  • Causality: Recovering the often-expensive resolving agent is crucial for process economy.

  • Take the aqueous layer from the previous step, which contains the protonated (R)-amine.

  • Add a strong base (e.g., 1 M NaOH) until the solution is strongly alkaline (pH ~12-14). This deprotonates the amine, making it insoluble in water.

  • Extract the free (R)-amine with an organic solvent, dry the organic phase, and remove the solvent to recover the resolving agent for potential reuse.

Analysis and Quality Control

Verifying the success of the resolution is critical. The primary metric is the enantiomeric excess (ee%), which quantifies the purity of the resolved enantiomer.

Determination of Enantiomeric Excess (ee%)

Chiral High-Performance Liquid Chromatography (HPLC) is the most accurate and widely used method for determining ee%.[10] The technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in different retention times.

The ee% is calculated from the peak areas of the two enantiomers (E1 and E2): ee (%) = |(Area E1 - Area E2) / (Area E1 + Area E2)| x 100

General Chiral HPLC Protocol

Note: This is a generic starting point. The column, mobile phase, and detection wavelength must be optimized for the specific carboxylic acid being analyzed.

• Sample Preparation: Prepare a stock solution of the resolved carboxylic acid in the mobile phase at a concentration of approximately 1 mg/mL. Dilute as necessary.

• HPLC System & Conditions:

  • System: Standard HPLC with a UV detector.

  • Column: A suitable chiral column (e.g., Daicel CHIRALPAK series, Pirkle-type columns).

  • Mobile Phase: Typically a mixture of hexane/isopropanol with a small amount of an acidic modifier like trifluoroacetic acid (TFA) for normal phase, or acetonitrile/water/buffer for reverse phase.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV wavelength at which the analyte has strong absorbance.

• Data Analysis: Integrate the peak areas for both enantiomers and calculate the ee% using the formula above.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No crystallization occurs.	1. Diastereomeric salt is too soluble in the chosen solvent. 2. Solution is too dilute.	1. Add a less polar "anti-solvent" (e.g., hexane, toluene) dropwise until turbidity persists. 2. Concentrate the solution by slowly evaporating some of the solvent. 3. Try a completely different solvent system. 4. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.
An oil precipitates instead of crystals.	1. The melting point of the salt is below the crystallization temperature. 2. Impurities are present.	1. Try a different solvent with a lower boiling point. 2. Add a small amount of a good solvent to dissolve the oil, then cool very slowly. 3. Purify the starting racemic acid before resolution.
Low enantiomeric excess (ee%).	1. Insufficient difference in solubility between the diastereomeric salts. 2. Co-precipitation of both diastereomers. 3. Crystallization occurred too quickly.	1. Screen a wider range of solvents and temperatures. 2. Perform one or more recrystallizations of the diastereomeric salt from a fresh solvent. 3. Ensure slow cooling to allow the system to reach equilibrium.
Low yield of resolved enantiomer.	1. The desired diastereomeric salt has significant solubility in the mother liquor. 2. Loss during workup steps (extraction, transfers).	1. Lower the final crystallization temperature. 2. Reduce the amount of solvent used for washing the crystals. 3. Concentrate the mother liquor to obtain a second crop of crystals (which may be of lower ee%).

Safety and Handling

Benzylamine derivatives are often corrosive and can cause skin and eye burns. Handle (R)-alpha-ethyl-2-methoxybenzylamine with appropriate personal protective equipment (PPE).

• Engineering Controls: Work in a well-ventilated fume hood.

• Personal Protective Equipment: Wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[7]

• Handling: Avoid contact with skin, eyes, and clothing. Do not inhale vapors. Keep away from strong oxidizing agents and acids.[6]

• Storage: Store in a tightly sealed container in a cool, dry place. The compound may be air-sensitive.[6]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

While direct literature on (R)-alpha-ethyl-2-methoxybenzylamine as a resolving agent is sparse, its structure is well-suited for the chiral resolution of racemic carboxylic acids via diastereomeric salt formation. By applying the fundamental principles of solubility, crystallization, and acid-base chemistry, the protocols and insights provided in this guide offer a comprehensive starting point for method development. Systematic screening of solvents and crystallization conditions is paramount to achieving high enantiomeric excess and yield. With careful optimization, this resolving agent can be a valuable tool in the synthesis of enantiomerically pure compounds.

References

• BenchChem. (2025).
• BenchChem. (2025). Application Note and Protocols for the Chiral Resolution of Amines using Fendizoic Acid. BenchChem.
• BenchChem. (2025). A Practical Guide to Chiral Resolution of Amines: Alternatives to (R)-1-Phenylethanesulfonic Acid. BenchChem.
• Thermo Scientific Chemicals. (n.d.). 2-Methoxybenzylamine, 98+%. Thermo Fisher Scientific.
• Sigma-Aldrich. (n.d.). 2-Methoxybenzylamine, 98%. Merck KGaA.
• Chemistry LibreTexts. (2023, August 15). 13.9: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts.
• PubChem. (n.d.). 2-Methoxybenzylamine.
• BuyersGuideChem. (n.d.). alpha-Ethyl benzylamine. BuyersGuideChem.
• Guidechem. (n.d.). 2-Methoxybenzylamine 6850-57-3 wiki. Guidechem.
• SciELO. (2020). The Influence of Methoxy and Ethoxy Groups on Supramolecular Arrangement of Two Methoxy-chalcones. SciELO.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Chiral Auxiliaries and Optical Resolving Agents. TCI Chemicals.

Sources

• 1. EP1305270B1 - Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. 2-Methoxybenzylamine, 98+% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. guidechem.com [guidechem.com]
• 7. 2-Methoxybenzylamine 98 6850-57-3 [sigmaaldrich.com]
• 8. buyersguidechem.com [buyersguidechem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Kinetic Resolution of Benzylamines via Palladium(II)-Catalyzed C–H Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis of 1-Arylpropylamines via Ellman Sulfinamide

Topic: Ellman Sulfinamide Synthesis of 1-Arylpropylamines Audience: Researchers, Scientists, and Drug Development Professionals Format: Detailed Application Note & Protocol

Abstract

The 1-arylpropylamine motif is a privileged pharmacophore found in numerous neuroactive agents, calcimimetics, and sympathomimetics. Traditional syntheses often rely on resolution of racemates or harsh chiral reductions. This Application Note details the Ellman Sulfinamide methodology for the asymmetric synthesis of 1-arylpropylamines. By utilizing tert-butanesulfinamide as a chiral ammonia equivalent, this protocol enables the construction of high-enantiopurity amines (typically >98% ee) via diastereoselective Grignard addition to aldimines. We provide a robust, scalable workflow emphasizing the critical mechanistic factors—solvent effects and transition state chelation—that govern stereochemical outcomes.

Strategic Overview: The Ellman Auxiliary Advantage

The core of this methodology is the condensation of a commercially available chiral auxiliary, (R)- or (S)-tert-butanesulfinamide, with an aldehyde to form a stable chiral N-sulfinyl imine. This intermediate serves two functions:

• Activation: The electron-withdrawing sulfinyl group activates the C=N bond for nucleophilic attack.

• Stereocontrol: The bulky tert-butyl group directs the trajectory of the incoming nucleophile via a highly ordered transition state.

Route Selection for 1-Arylpropylamines

While 1-arylpropylamines can be accessed via reduction of ketimines (from propiophenones), the Grignard addition to aldimines (from benzaldehydes) is often preferred for drug discovery applications due to:

• Versatility: Access to diverse aryl cores from abundant aldehyde feedstocks.

• Stereochemical Fidelity: Grignard additions typically proceed via a rigid six-membered chelated transition state, yielding higher diastereomeric ratios (dr) compared to hydride reductions of ketimines.

Mechanistic Insight & Stereochemistry[1][2][3][4][5]

The stereochemical outcome is dictated by the specific coordination environment of the metal. For Grignard reagents, the reaction proceeds through a Zimmerman-Traxler-type chelated transition state .[1]

• The Model: The magnesium atom of the Grignard reagent coordinates simultaneously to the sulfinyl oxygen and the imine nitrogen.

• The Outcome: For an (R)-sulfinyl imine , the bulky tert-butyl group occupies the pseudo-equatorial position, shielding the Re-face. The ethyl group from EtMgBr attacks from the less hindered Si-face , yielding the (S)-amine after deprotection.

Visualization: Mechanistic Pathway

Caption: Workflow for the asymmetric synthesis of (S)-1-arylpropylamines starting from (R)-sulfinamide.

Experimental Protocols

Phase 1: Condensation (Imine Formation)

Objective: Quantitative conversion of aldehyde to N-sulfinyl imine. Standard: Titanium(IV) ethoxide mediated condensation.[2]

Reagents:

• Aryl Aldehyde (1.0 equiv)

• (R)-tert-Butanesulfinamide (1.05 equiv)

• Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 equiv)

• Solvent: THF (anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask and purge with nitrogen. Add (R)-tert-butanesulfinamide (1.05 equiv) and the aryl aldehyde (1.0 equiv).

• Solvation: Dissolve the mixture in anhydrous THF (0.5 M concentration relative to aldehyde).

• Activation: Add Ti(OEt)₄ (2.0 equiv) dropwise via syringe. The solution may turn slightly yellow.

• Reaction: Stir at room temperature for 6–12 hours. Monitor conversion by TLC or LCMS.

  • Note: For electron-deficient or sterically hindered aldehydes, heating to 60°C may be required.

• Workup: Quench by pouring the mixture into an equal volume of brine while stirring vigorously. A white precipitate (titanium salts) will form.

• Filtration: Filter the suspension through a pad of Celite. Wash the cake with EtOAc.

• Purification: Dry the filtrate over Na₂SO₄, concentrate, and purify via silica gel chromatography (typically Hexanes/EtOAc gradient).

  • Stability: Sulfinyl imines are stable at room temperature but should be stored at -20°C under inert atmosphere for long-term storage.

Phase 2: Diastereoselective Grignard Addition

Objective: Creation of the chiral center.[2][3][4][5][6] Critical Parameter: Solvent choice.[7][3][4][8] Non-coordinating solvents (CH₂Cl₂) enhance chelation and diastereoselectivity compared to coordinating solvents (THF).

Reagents:

• (R,E)-N-Sulfinyl Imine (1.0 equiv)

• Ethylmagnesium Bromide (EtMgBr) (2.0 equiv, typically 3.0 M in ether)

• Solvent: CH₂Cl₂ (anhydrous)

Procedure:

• Setup: Flame-dry a flask and cool to -48°C (using a dry ice/acetonitrile bath). This temperature often balances reactivity and selectivity better than -78°C for ethyl additions.

• Dissolution: Dissolve the sulfinyl imine in anhydrous CH₂Cl₂ (0.2 M).

• Addition: Add EtMgBr (2.0 equiv) dropwise over 20 minutes. Maintain the internal temperature below -45°C.

• Reaction: Stir at -48°C for 4–6 hours. Monitor by TLC. The reaction is usually clean.

• Quench: Slowly add saturated NH₄Cl solution at low temperature. Warm to room temperature.

• Extraction: Extract with CH₂Cl₂ (3x). Dry organics over Na₂SO₄ and concentrate.

• Analysis: Determine the diastereomeric ratio (dr) via ¹H NMR or HPLC before purification.

  • Purification: Diastereomers are often separable by column chromatography. Isolate the major diastereomer.

Phase 3: Deprotection to Amine Salt

Objective: Cleavage of the sulfinyl group to release the free amine.

Reagents:

• HCl (4.0 M in Dioxane or MeOH)

Procedure:

• Dissolution: Dissolve the pure sulfinamide in MeOH (0.5 M).

• Acidolysis: Add 4.0 M HCl in dioxane (4.0 equiv).

• Reaction: Stir at room temperature for 1 hour. TLC should show complete consumption of the starting material.

• Isolation: Concentrate the mixture to dryness.

• Precipitation: Triturate the resulting solid with Et₂O to remove non-polar impurities. Filter to collect the 1-arylpropylamine hydrochloride salt .

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Conversion (Step 1)	Water in solvent or old Ti(OEt)₄	Use freshly distilled Ti(OEt)₄. Ensure THF is <50 ppm H₂O. Increase Ti loading to 3.0 equiv.
Low Diastereoselectivity (Step 2)	Coordinating solvent interference	Ensure the reaction solvent is predominantly CH₂Cl₂. If the Grignard is in THF, switch to an Ether-based Grignard or exchange solvent.
Over-addition (Double alkylation)	Temperature too high	Strictly maintain T < -40°C. Ensure dropwise addition to avoid local heating.
Racemization during workup	Acidic quench too harsh	Use sat. NH₄Cl or Na₂SO₄·10H₂O for quenching. Avoid strong acids until the final deprotection step.

References

• Ellman, J. A.; Owens, T. D.; Tang, T. P. (2002). "Synthesis of Chiral Amines with the tert-Butanesulfinamide Auxiliary". Accounts of Chemical Research, 35(11), 984–995. Link

• Cogan, D. A.; Liu, G.; Ellman, J. A. (1999). "Asymmetric Synthesis of Chiral Amines by Highly Diastereoselective 1,2-Additions of Organometallic Reagents to N-tert-Butanesulfinyl Imines". Tetrahedron, 55(29), 8883–8904. Link

• Liu, G.; Cogan, D. A.; Ellman, J. A. (1997).[1] "Catalytic Asymmetric Synthesis of tert-Butanesulfinamide. Application to the Asymmetric Synthesis of Amines". Journal of the American Chemical Society, 119(41), 9913–9914. Link

• Plobeck, N.; Powell, D. (2002). "Diastereoselective Addition of Grignard Reagents to N-tert-Butanesulfinyl Imines: Synthesis of 1-Aryl-1-propylamines". Tetrahedron: Asymmetry, 13(3), 303–310. Link

• Robak, M. T.; Herbage, M. A.; Ellman, J. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide". Chemical Reviews, 110(6), 3600–3740. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 3. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An improved mechanistic model for the diastereoselective addition of Grignard reagents to N -( tert -butylsulfinyl)imines - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06560C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Synthesis of Novel Chiral Ligands from (1R)-1-(2-Methoxyphenyl)propylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the synthesis of novel chiral ligands derived from the readily available chiral building block, (1R)-1-(2-Methoxyphenyl)propylamine. The strategic use of this precursor allows for the development of a diverse range of chiral ligands with significant potential in asymmetric catalysis, a cornerstone of modern drug discovery and development. This document is designed to serve as a practical resource, offering not only step-by-step instructions but also the scientific rationale behind the chosen synthetic strategies.

Introduction: The Role of Chiral Ligands in Asymmetric Catalysis

Chiral ligands are indispensable tools in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds. The precise three-dimensional structure of a chiral ligand, when coordinated to a metal center, creates a chiral environment that directs the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer over the other. Given the often-profound differences in pharmacological activity between enantiomers of a drug molecule, the ability to selectively synthesize the desired stereoisomer is of paramount importance in the pharmaceutical industry.

(1R)-1-(2-Methoxyphenyl)propylamine is a versatile chiral primary amine that serves as an excellent starting material for the synthesis of a variety of chiral ligands. Its rigid backbone and the presence of the methoxy-substituted phenyl group can impart unique steric and electronic properties to the resulting ligands, potentially leading to high levels of enantioselectivity in catalytic reactions. This guide will focus on two primary classes of ligands synthesized from this chiral amine: Schiff base (Salen-type) ligands and aminophosphine ligands.

I. Synthesis of a Chiral N,N'-Bis(salicylidene) Diamine Ligand

A robust and widely employed class of chiral ligands are Salen-type ligands, which are typically tetradentate Schiff bases. The synthesis of a chiral Salen-type ligand from (1R)-1-(2-Methoxyphenyl)propylamine first requires the conversion of the primary amine into a chiral vicinal diamine. This diamine can then be condensed with two equivalents of a salicylaldehyde derivative to yield the final Schiff base ligand.

Protocol 1: Synthesis of (1R)-N1-(2-Hydroxybenzyl)-1-(2-methoxyphenyl)propane-1,2-diamine

This protocol details a two-step synthesis of a chiral diamine intermediate from (1R)-1-(2-Methoxyphenyl)propylamine via reductive amination.

Step 1: Reductive Amination with Salicylaldehyde

This step involves the formation of an imine between the primary amine and salicylaldehyde, followed by in-situ reduction to the corresponding secondary amine.

• Reagents and Materials:

  • (1R)-1-(2-Methoxyphenyl)propylamine

  • Salicylaldehyde

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM), anhydrous

  • Methanol (MeOH)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Standard laboratory glassware

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve (1R)-1-(2-Methoxyphenyl)propylamine (1.0 eq) and salicylaldehyde (1.05 eq) in anhydrous DCM.

  • Stir the solution at room temperature for 1-2 hours to facilitate imine formation. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the chiral secondary amine.

Step 2: Conversion to the Vicinal Diamine

This step is a conceptual outline as a direct and simple conversion from the secondary amine product of Step 1 to a vicinal diamine is not straightforward and would likely involve multiple, complex steps. A more direct, albeit still multi-step, laboratory approach would be to start from a different precursor. However, for the purpose of this guide, we will proceed with the more common method of synthesizing a Salen-type ligand from a commercially available or readily synthesized chiral diamine. For a more direct application of our starting material, we will focus on the synthesis of a bidentate Schiff base ligand in the next section.

Protocol 2: Synthesis of a Chiral Bidentate Schiff Base Ligand

This protocol describes the direct condensation of (1R)-1-(2-Methoxyphenyl)propylamine with a salicylaldehyde derivative to form a bidentate Schiff base ligand.

• Reagents and Materials:

  • (1R)-1-(2-Methoxyphenyl)propylamine

  • 3,5-Di-tert-butyl-2-hydroxybenzaldehyde

  • Ethanol (EtOH)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Standard laboratory glassware

• Procedure:

  • To a round-bottom flask, add (1R)-1-(2-Methoxyphenyl)propylamine (1.0 eq) and 3,5-di-tert-butyl-2-hydroxybenzaldehyde (1.0 eq).

  • Add ethanol as a solvent.

  • Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by TLC.

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) to yield the pure chiral Schiff base ligand.

Data Presentation: Expected Yield and Characterization

Ligand Type	Synthetic Steps	Typical Yield (%)	Key Characterization Techniques
Bidentate Schiff Base	1	85-95	¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry, Chiral HPLC

Experimental Workflow: Synthesis of Bidentate Schiff Base Ligand

Caption: Workflow for the synthesis of a chiral bidentate Schiff base ligand.

II. Synthesis of a Chiral Aminophosphine Ligand

Aminophosphine ligands are another important class of chiral ligands that have shown great success in various asymmetric catalytic reactions. The synthesis of a chiral aminophosphine from (1R)-1-(2-Methoxyphenyl)propylamine can be achieved by reacting the amine with a suitable chlorophosphine reagent.

Protocol 3: Synthesis of a Chiral (Aminophosphine) Ligand

This protocol details the synthesis of a P-N bonded chiral ligand.

• Reagents and Materials:

  • (1R)-1-(2-Methoxyphenyl)propylamine

  • Chlorodiphenylphosphine (ClPPh₂)

  • Triethylamine (Et₃N)

  • Toluene, anhydrous

  • Schlenk flask or other suitable glassware for air-sensitive reactions

  • Magnetic stirrer

  • Syringes and needles

  • Standard laboratory glassware for workup

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve (1R)-1-(2-Methoxyphenyl)propylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous toluene.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add chlorodiphenylphosphine (1.0 eq) dropwise to the stirred solution via syringe.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • The formation of triethylamine hydrochloride precipitate will be observed.

  • Filter the reaction mixture under an inert atmosphere to remove the salt.

  • Wash the salt with anhydrous toluene.

  • Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude aminophosphine ligand.

  • Due to the air-sensitivity of many phosphine ligands, further purification may require techniques such as distillation or crystallization under an inert atmosphere. The crude product may also be used directly in some applications after thorough drying.

Data Presentation: Expected Yield and Characterization

Ligand Type	Synthetic Steps	Typical Yield (%)	Key Characterization Techniques
Aminophosphine	1	70-90	³¹P NMR, ¹H NMR, ¹³C NMR, Mass Spectrometry

Experimental Workflow: Synthesis of Chiral Aminophosphine Ligand

Caption: Workflow for the synthesis of a chiral aminophosphine ligand.

Conclusion and Future Perspectives

The protocols outlined in this guide demonstrate the utility of (1R)-1-(2-Methoxyphenyl)propylamine as a versatile chiral precursor for the synthesis of valuable chiral ligands. The straightforward nature of these syntheses, coupled with the potential for fine-tuning the ligand structure by varying the aldehyde or phosphine component, opens up a wide array of possibilities for the development of novel catalysts for asymmetric transformations. Researchers are encouraged to explore the application of these ligands in various catalytic reactions, such as asymmetric hydrogenation, allylic alkylation, and Michael additions, to unlock their full potential in the synthesis of complex chiral molecules for the pharmaceutical and agrochemical industries.

References

• Reductive Amination of Carbonyl Compounds. Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Synthesis and Application of Chiral Schiff Base Ligands. Cozzi, P. G. (2004). Chemical Society Reviews, 33(7), 410-421. [Link]

• Synthesis of Aminophosphine Ligands. van den Berg, M., Minnaard, A. J., Schudde, E. P., van Esch, J., de Vries, A. H. M., de Vries, J. G., & Feringa, B. L. (2000). Journal of the American Chemical Society, 122(46), 11539–11540. [Link]

Technical Guide: Salt Formation and Solid-State Characterization of (1R)-1-(2-Methoxyphenyl)propylamine

This application note details the protocol for the salt formation of (1R)-1-(2-Methoxyphenyl)propylamine , a critical chiral building block in pharmaceutical synthesis.[1] The guide focuses on the Hydrochloride (HCl) salt as the primary solid form for stability and handling, while also providing a framework for diastereomeric salt formation for chiral enrichment.

[1]

Executive Summary & Molecule Profile

Target Molecule: (1R)-1-(2-Methoxyphenyl)propylamine CAS (Free Base): 117772-42-6 (R-isomer) CAS (HCl Salt): 623143-38-4 Molecular Weight: 165.23 g/mol (Free Base) | ~201.69 g/mol (HCl Salt) Classification: Chiral primary benzylic amine.[1][2]

Scientific Rationale

The free base of (1R)-1-(2-Methoxyphenyl)propylamine is typically a viscous oil or low-melting solid prone to oxidation and difficult to dispense accurately.[1] Salt formation is essential to:

• Stabilize the API: Prevent oxidation of the primary amine.

• Enhance Processability: Convert an oil into a free-flowing crystalline powder.

• Define Stereochemistry: High-quality crystals allow for X-ray diffraction (SC-XRD) to confirm absolute configuration.[1]

Pre-Formulation Logic: Physicochemical Context

Before initiating synthesis, understand the driving forces of the crystallization.

Parameter	Value (Est.)	Implication for Protocol
pKa (Amine)	~9.5 - 10.0	Highly basic; will readily form salts with strong and weak acids.[1]
Solubility (Base)	High in MeOH, EtOH, EtOAc, DCM	Use alcohols or esters as the dissolution solvent.
Solubility (HCl Salt)	High in Water, MeOH; Low in Et₂O, Heptane	Use Ethers or Alkanes as anti-solvents to force precipitation.
Ortho-Effect	2-Methoxy steric hindrance	May slow down crystal lattice packing; requires slower cooling rates than para-isomers.[1]

Protocol A: Synthesis of the Hydrochloride Salt

The "Workhorse" Protocol for Bulk Stability[1]

This method utilizes a semi-anhydrous approach to maximize yield and prevent the formation of hydrates, which can be difficult to dry.

Reagents

• Precursor: (1R)-1-(2-Methoxyphenyl)propylamine (Free Base), >98% ee.[1]

• Acid Source: 4M HCl in 1,4-Dioxane (preferred) or 1.25M HCl in Methanol.[1]

• Solvent: Ethyl Acetate (EtOAc) (anhydrous).[1]

• Anti-solvent: Methyl tert-butyl ether (MTBE) or n-Heptane.[1]

Step-by-Step Methodology

• Dissolution:

  • Charge 10.0 g (60.5 mmol) of the amine free base into a 250 mL round-bottom flask.

  • Add 50 mL of anhydrous EtOAc (5 vol). Stir at room temperature (20–25°C) until fully dissolved.

  • Checkpoint: Ensure the solution is clear. If hazy, filter through a 0.45 µm PTFE membrane.

• Acid Addition (Exothermic Step):

  • Cool the solution to 0–5°C using an ice/water bath.

  • Slowly add 16.6 mL (1.1 equivalents) of 4M HCl in Dioxane dropwise over 20 minutes.

  • Critical Control: Maintain internal temperature <15°C. The solution will turn cloudy as the salt begins to nucleate.

• Crystallization & Aging:

  • Remove the ice bath and allow the slurry to warm to room temperature (20°C).

  • Stir for 2 hours to ensure phase conversion.

  • Optional: If the product "oils out" (forms a gum instead of powder), reheat to 50°C to redissolve, then cool very slowly (5°C/hour) and seed with pure HCl salt crystals.

• Anti-Solvent Drive:

  • Add 50 mL of MTBE dropwise over 30 minutes to maximize yield.

  • Stir for an additional 1 hour.

• Isolation:

  • Filter the white solid using a Büchner funnel under vacuum.

  • Wash the cake 2x with 20 mL of cold MTBE/EtOAc (1:1 mixture).

• Drying:

  • Dry in a vacuum oven at 40°C for 12 hours.

  • Target Yield: >90%

  • Target Appearance: White crystalline powder.[1]

Protocol B: Diastereomeric Resolution (Chiral Enrichment)

For upgrading optical purity if starting material is <98% ee.[1]

This protocol uses (S)-(+)-Mandelic Acid to form a diastereomeric salt.[1] The (R)-amine-(S)-acid salt typically exhibits different solubility than the (S)-amine-(S)-acid contaminant.[1]

Reagents

• Substrate: Enriched (1R)-1-(2-Methoxyphenyl)propylamine (e.g., 85-95% ee).[1]

• Resolving Agent: (S)-(+)-Mandelic Acid (1.0 eq).[1]

• Solvent: Isopropyl Alcohol (IPA).[1]

Methodology

• Mixing: Dissolve 5.0 g of amine (30 mmol) in 25 mL IPA.

• Acid Addition: Add 4.6 g (30 mmol) of (S)-Mandelic acid.

• Reflux: Heat the mixture to reflux (82°C) until a clear solution is obtained.

• Controlled Cooling:

  • Cool to 60°C and seed with authentic (R)-amine-(S)-mandelate crystals if available.[1]

  • Cool to 20°C at a rate of 10°C/hour.

  • Hold at 20°C for 4 hours.

• Filtration: Collect the precipitate.

• Recrystallization: If chiral purity is <99% (check via Chiral HPLC), recrystallize the wet cake from hot IPA.

Analytical Characterization Plan

Validate the salt form using the following matrix.

Technique	Purpose	Acceptance Criteria
1H-NMR (D₂O)	Confirm structure & stoichiometry	Shift of alpha-proton downfield; integration of aromatic protons matches propyl chain.[1]
DSC	Thermal stability & melting point	Sharp endotherm (Melting Point). HCl salt expected MP: ~160-180°C (Typical for this class).[1]
PXRD	Crystallinity check	Distinct Bragg peaks; absence of "amorphous halo".
Chiral HPLC	Enantiomeric Excess (ee)	>99.5% ee (Column: Chiralpak AD-H or OD-H; Mobile Phase: Hexane/IPA/DEA).[1]

Process Visualization

Workflow 1: Salt Selection Decision Tree

This diagram guides the researcher in selecting the correct protocol based on the starting material's purity.

Caption: Decision logic for selecting between direct salt formation (stabilization) and diastereomeric resolution (purification).

Workflow 2: HCl Salt Crystallization Mechanism

Visualizing the critical phase changes during Protocol A.

Caption: Step-wise phase transition during the synthesis of the Hydrochloride salt.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 123458, Methoxyisopropylamine. Retrieved from [Link][1]

• Saigo, K. et al. (1996).Optical Resolution of alpha-Methylbenzylamine and its Derivatives by Preferential Crystallization. (General reference for benzylic amine resolution principles).

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1] (Authoritative text on salt selection logic).

Sources

• 1. echemi.com [echemi.com]
• 2. EP0924194B1 - Processes for producing optically active 2-amino-1-phenylethanol derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

improving enantiomeric excess in reductive amination of aryl ketones

Technical Support Center: Asymmetric Reductive Amination (ARA) Status: Operational | Tier: L3 (Senior Scientist Support)

Diagnostic Workflow: Start Here

Before modifying reaction parameters, identify your primary failure mode using the logic flow below.

Figure 1: Decision tree for isolating the root cause of ARA failure modes.

Module 1: Transition Metal Catalysis (The "Hardware")

Focus: Iridium and Rhodium systems.[1][2] Core Issue: The competition between non-selective background reduction and the metal-catalyzed cycle.

Protocol 1.1: Self-Validating Ir-Catalyzed ARA

Objective: Synthesis of chiral primary amines from acetophenone derivatives. Standard: >95% conversion, >90% ee.[3]

The "Why" (Causality): Many ARA failures stem from incomplete imine formation. If the ketone is not fully converted to the imine before the hydride transfer begins, the metal catalyst may reduce the ketone to an alcohol (side product) or the imine may hydrolyze. Titanium(IV) isopropoxide serves a dual role: it acts as a Lewis acid to drive imine formation and as a water scavenger.

Step-by-Step Methodology:

• Imine Pre-Formation (The Checkpoint):

  • Mix Ketone (1.0 equiv), Amine (1.2 equiv), and Ti(OiPr)4 (1.5 equiv) in THF.

  • Stir at ambient temperature for 12–24 h.

  • Validation Step: Aliquot 50 µL into CDCl3. Do not proceed until 1H NMR confirms >95% consumption of the ketone carbonyl signal. If <95%, add activated 4Å Molecular Sieves and extend time.

• Catalyst Activation:

  • In a glovebox, premix [Ir(COD)Cl]2 (1 mol%) and Chiral Ligand (e.g., (S)-f-Binaphane, 2.2 mol%) in THF. Stir for 30 mins to ensure ligation.

  • Note: Iodine (I2) is often added (1–2 mol%) to oxidize Ir(I) to the active Ir(III) species.

• Hydrogenation:

  • Transfer the catalyst solution to the imine mixture via syringe filter (to remove Ti-solids if necessary, though often not required).

  • Pressurize with H2 (50 bar).

  • Critical Parameter: Run at room temperature initially. Heating promotes the background (racemic) reaction.

Troubleshooting Table:

Symptom	Root Cause	Corrective Action
Low ee (10-30%)	Uncatalyzed background reduction	Lower temperature; Ensure H2 pressure is high (kinetics favor metal catalyst).
No Reaction	Catalyst poisoning by amine	Add acidic additive (AcOH, 1 equiv) to buffer free amine concentration.
Alcohol Byproduct	Incomplete imine formation	Increase Ti(OiPr)4 loading; Verify "Checkpoint 1" strictly.

Module 2: Biocatalysis (The "Biological")

Focus: Imine Reductases (IREDs) and Amine Dehydrogenases (AmDHs).[3][4][5][6] Core Issue: Enzyme stability and equilibrium shifts.

Protocol 2.1: pH-Controlled AmDH Scale-Up

Objective: Accessing primary amines using ammonia as the source.

The "Why" (Causality): AmDHs require ammonia (NH3) but operate in aqueous buffer. The equilibrium between NH4+ and NH3 is pH-dependent (pKa ~9.25).

• pH < 8.0: Enzyme is stable, but [NH3] is too low for imine formation.

• pH > 10.0: [NH3] is high, but enzyme unfolds.

• Sweet Spot: pH 8.5–9.0 with an NH4Cl/NH3 buffer system.

Workflow:

• Buffer Preparation:

  • Prepare 2M NH4Cl/NH4OH buffer adjusted strictly to pH 8.7.

  • Validation Step: Measure pH after adding the ketone substrate (some ketones acidify the solution).

• Cofactor Recycling System:

  • Use Glucose Dehydrogenase (GDH) + Glucose.[4]

  • Ratio: 1.5 equiv Glucose (excess ensures driving force).

  • NAD(P)+ loading: 0.5–1.0 mM (catalytic).

• Reaction Initiation:

  • Add AmDH lysate or purified enzyme.

  • Incubate at 30°C, 150 rpm.

  • Validation Step: Monitor pH every 4 hours. As ammonia is consumed, pH drops. Re-adjust with dilute NH4OH to maintain pH 8.7.

FAQ: Biocatalysis Issues

• Q: Why does my reaction stop at 50% conversion?

  • A: Product Inhibition. The chiral amine product often inhibits the enzyme. Solution: Use a biphasic system (add MTBE or Toluene overlay) to extract the product continuously as it forms.

• Q: Can I use organic co-solvents?

  • A: Yes, up to 10-20% DMSO or MeOH is usually tolerated. Above this, enzyme denaturation occurs.

Module 3: Organocatalysis (The "Software")

Focus: Chiral Phosphoric Acids (CPAs). Core Issue: Steric matching and water tolerance.

Protocol 3.1: CPA-Catalyzed Transfer Hydrogenation

Objective: Metal-free reduction using Hantzsch Esters.

The "Why" (Causality): CPAs work via a bifunctional activation mode: the acidic proton activates the imine (electrophile), and the phosphoryl oxygen activates the Hantzsch ester (nucleophile). The "chiral pocket" is defined by the 3,3'-substituents on the BINOL backbone. Water is the enemy here—it competes for H-bonding sites, destroying the chiral environment.

Step-by-Step Methodology:

• Drying Protocol (Critical):

  • Flame-dry all glassware.

  • Use 5Å Molecular Sieves in the reaction vessel.

  • Validation Step: Karl Fischer titration of the solvent (Benzene or Toluene) should read <50 ppm water.

• Catalyst Selection:

  • Start with TRIP (3,3'-bis(2,4,6-triisopropylphenyl)-BINOL-derived phosphoric acid).

  • Loading: 1–5 mol%.

• Reaction:

  • Combine Ketimine (pre-formed), Catalyst, and Hantzsch Ester (1.1 equiv).

  • Run at 30–60°C.

  • Note: Unlike metal catalysis, higher temperature sometimes improves ee by overcoming steric barriers in the transition state, provided the background reaction is null.

Comparative Data: Selecting the Right Method

Feature	Transition Metal (Ir/Rh)	Biocatalysis (AmDH/IRED)	Organocatalysis (CPA)
Substrate Scope	Broad (Aryl, Alkyl)	Narrow (High specificity)	Moderate (Sterics limited)
Max ee	90–99%	>99% (Often perfect)	85–95%
Primary Amines?	Difficult (Requires NH4 salts)	Excellent (AmDH)	Difficult (Requires protecting groups)
Scale-up Cost	High (Noble metals)	Low (Fermentation)	Moderate (Synthesizing catalyst)
Water Tolerance	Low (Deactivates catalyst)	High (Aqueous media)	Very Low (Interferes with H-bonds)

References

• Transition Metal Catalysis & Ir-Binaphane

  • Title: Asymmetric reductive amination of ketones with titanium isopropoxide and iridium catalysts.[7]

  • Source: US Patent 20040147762A1.[7]

  • URL

• Biocatalysis (AmDH/IRED)

  • Title: Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds.[5]

  • Source: Green Chemistry (via NCBI).

  • URL:[Link]

• Organocatalysis (Phosphoric Acids)

  • Title: Enantioselective Organocatalytic Reductive Amination.[7][8]

  • Source: Journal of the American Chemical Society.

  • URL:[Link]

• General Review & Mechanisms

  • Title: Recent advances on transition-metal-catalysed asymmetric reductive amination.[1][2][9][10]

  • Source: Organic Chemistry Frontiers (RSC).[9]

  • URL:[Link]

Sources

• 1. Transition-Metal-Catalyzed Asymmetric Reductive Amination and Amidation Cascade Reaction for the Synthesis of Piperazinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols [frontiersin.org]
• 7. US20040147762A1 - Asymmetric reductive amination of ketones - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent advances on transition-metal-catalysed asymmetric reductive amination - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Solubility &amp; Handling of 2-Methoxy-α-ethylbenzylamine Salts

[1]

Product Focus: 2-Methoxy-α-ethylbenzylamine (1-(2-methoxyphenyl)propylamine) Salts Document ID: TSC-2MEA-SOL-001 Version: 2.1 Status: Active[1]

Diagnostic Decision Matrix

Issue: Salt formation results in a biphasic oil rather than a crystalline solid ("Oiling Out").

Figure 1: Decision tree for troubleshooting "oiling out" phenomena during salt formation.

Technical Troubleshooting Guide (Q&A)

Section A: Salt Formation & Oiling Out

Q1: Why does my 2-methoxy-α-ethylbenzylamine HCl salt separate as a sticky oil instead of crystallizing? A: This "oiling out" is a liquid-liquid phase separation (LLPS) common in ortho-substituted benzylamines.[1]

• Mechanism: The ortho-methoxy group creates steric bulk and internal hydrogen bonding that lowers the crystal lattice energy (melting point).[1] If the crystallization temperature is above the salt's depressed melting point (due to solvent/impurities), it separates as a supercooled liquid (oil).[2]

• Correction:

  • Temperature: Ensure the crystallization temperature is below the oiling-out limit (typically <0°C for this class).

  • Solvent: Avoid pure water or pure alcohols. Use a non-polar anti-solvent (e.g., MTBE or Heptane) to drive precipitation, but keep a small amount of alcohol (IPA) to prevent phase separation.

  • Seeding: Oiling out is kinetically favored. You must seed the mixture with authentic crystals once the solution reaches the metastable zone (cloud point).

Q2: I am using the tartrate salt for chiral resolution, but the diastereomeric excess (de) is low. Why? A: Low de often stems from non-selective occlusion during rapid precipitation.[1]

• The Problem: The 2-methoxy group increases the lipophilicity of the salt compared to unsubstituted benzylamines. If the solvent is too non-polar (e.g., pure toluene), both diastereomers precipitate too quickly, trapping the unwanted isomer.

• The Fix: Increase the dielectric constant of your solvent. Switch from Toluene to 2-Butanone (MEK) or an Ethanol/Water (95:5) system.[1] The higher solubility allows for thermodynamic equilibration, where the less soluble diastereomer can crystallize in high purity while the other remains in solution.

Section B: Solubility & Solvent Selection

Q3: What is the best solvent for recrystallizing the HCl salt? A: A solvent system with a steep solubility-temperature gradient is required.

• Recommended: Isopropanol (IPA) / Isopropyl Acetate (IPAc) (1:2 ratio).[1]

  • Why: The salt is soluble in hot IPA but sparingly soluble in IPAc.

• Avoid: Chlorinated solvents (DCM, Chloroform). The salt is too soluble in these, leading to poor recovery yields.

Q4: My salt is hygroscopic and becomes sticky on the filter funnel. How do I handle this? A: The 2-methoxy oxygen can act as a hydrogen bond acceptor, making the lattice prone to water uptake.

• Protocol:

  • Wash the filter cake with anhydrous MTBE or Heptane immediately after filtration to displace residual alcoholic mother liquor.

  • Dry in a vacuum oven at 40°C with a nitrogen bleed. Do not exceed 50°C, as surface melting can occur, trapping moisture.

Experimental Protocols

Protocol A: Controlled Salt Formation (HCl) to Avoid Oiling

Target: High-purity Hydrochloride Salt[1]

• Dissolution: Dissolve 10.0 g of 2-methoxy-α-ethylbenzylamine (free base) in 50 mL of Methyl tert-butyl ether (MTBE) . Stir at 20°C.

• Acid Addition: Prepare a solution of 4M HCl in Dioxane or IPA. Do not use aqueous HCl.[1]

• Dosing: Add the acid solution dropwise over 30 minutes.

  • Critical Control Point: If turbidity turns into oil droplets, STOP . Heat the mixture to 40°C until the oil redissolves, then resume addition very slowly while cooling to 10°C.

• Crystallization: Once addition is complete, cool to 0°C at a rate of 5°C/hour.

• Isolation: Filter under nitrogen. Wash with cold MTBE.

Protocol B: Solubility Data Reference

Solubility of 2-methoxy-α-ethylbenzylamine HCl at 25°C

Solvent Class	Solvent	Solubility (mg/mL)	Application
Polar Protic	Water	>500	Not suitable for crystallization (too soluble).[1]
Polar Protic	Methanol	>300	Good for dissolving, bad for yield.
Polar Aprotic	Acetonitrile	80-100	Excellent for recrystallization.[1]
Ether	MTBE	<5	Ideal anti-solvent.
Hydrocarbon	Heptane	<1	Ideal wash solvent.
Chlorinated	DCM	>400	Avoid (loss of yield).

References

• Nohira, H., et al. (1988). Optical resolution of α-ethylbenzylamine and its application as a resolving agent. Bulletin of the Chemical Society of Japan, 61(4), 1395-1396. Link[1]

• BenchChem Technical Guides. (2025). Preventing Oiling Out in Diastereomeric Salt Formation. Link[1]

• Mettler Toledo. (2024).[1] Oiling Out in Crystallization: Causes and Solutions. Link

• Sigma-Aldrich. (2024).[1] Product Specification: 2-Methoxybenzylamine derivatives. Link

Disclaimer: This guide is for research purposes only. All procedures should be performed by qualified personnel using appropriate Personal Protective Equipment (PPE).[1]

Sources

• 1. 2-Methoxybenzylamine | C8H11NO | CID 81292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]

Technical Support Center: Chiral Separation of Arylpropylamines

Topic: Troubleshooting & Optimization Guide Content Type: Tier 3 Technical Support / Application Note Audience: Analytical Chemists, Process Development Scientists

Introduction: The Challenge of Basic Centers

Arylpropylamines (including amphetamines, catecholamines, and related CNS-active agents) present a dual challenge in chiral chromatography: molecular chirality combined with a strong basic center (typically pKa ~9.0–10.5).

In a support capacity, we most frequently encounter two failure modes with this class:

• Severe Peak Tailing: Caused by the interaction of the protonated amine with residual silanols on the silica support.

• Lack of Selectivity: Difficulty distinguishing enantiomers due to conformational flexibility of the propyl chain.

This guide moves beyond standard "try-and-see" screening. It provides a mechanistic approach to selecting the right stationary phase and manipulating the mobile phase for thermodynamic control.

Part 1: Method Development Strategy (Decision Matrix)

Before troubleshooting an existing bad method, ensure you are on the correct platform. Arylpropylamines require a bifurcation in strategy based on the substitution of the amine nitrogen.

Workflow Visualization: Column & Mode Selection

Figure 1: Decision tree for selecting the stationary phase based on the amine substitution level. Crown ethers offer superior selectivity for primary amines via ammonium inclusion complexation.

Part 2: Troubleshooting Guides (Q&A Format)

Category A: Peak Shape & Tailing Issues

Q: I am using a Chiralpak AD-H column in Normal Phase (Hexane/IPA). My enantiomers are separating, but the peaks are tailing significantly (USP Tailing > 1.8). How do I fix this?

A: Peak tailing in arylpropylamines is almost exclusively caused by the interaction of the positively charged amine with residual silanol groups on the silica surface.

The Protocol:

• Standard Additive: Ensure your mobile phase contains 0.1% Diethylamine (DEA) . This is the industry standard "sacrificial base" that competes for silanol sites [1].

• Switch Additives: If DEA fails, switch to 0.1% Ethylenediamine (EDA) . EDA is bidentate and binds more strongly to silanols than DEA, often "straightening" peaks for stubborn amines.

  • Caution: Ensure your system is flushed thoroughly before/after using EDA to prevent immiscibility issues with subsequent solvents.

• The "Memory Effect" Check: If the column was previously used with acidic additives (e.g., TFA), the acid may be adsorbed to the phase. Wash the column with 100% Ethanol containing 0.5% DEA at 0.5 mL/min for 3 hours to strip the acid.

Q: Can I use "Polar Organic Mode" (POM) to improve solubility and peak shape?

A: Yes, POM is excellent for arylpropylamines, especially if they are salts (HCl, fumarate) which are insoluble in Hexane.

POM Protocol for Polysaccharides:

• Mobile Phase: 100% Methanol (or Acetonitrile/MeOH blend).

• Additives: You must use a double additive system to control ionization and silanols.

  • Recipe: 0.1% v/v DEA + 0.1% v/v Formic Acid (or Acetic Acid).

  • Mechanism:[1] This forms a volatile salt in situ. The acid ensures the analyte is protonated (for recognition), while the excess base blocks silanols [2].

Category B: Resolution & Selectivity Issues

Q: I am analyzing a primary amine (e.g., amphetamine analog). I see separation on a polysaccharide column, but the resolution is poor (Rs < 1.5). What is the next step?

A: For primary amines, you should pivot to a Crown Ether column (e.g., Crownpak CR-I(+) or CR(+)).[2]

Why? Polysaccharide columns rely on hydrogen bonding and dipole interactions. Crown ethers use a "Host-Guest" mechanism where the primary ammonium ion (

) fits physically inside the crown ether ring. This interaction is extremely specific to the chiral center adjacent to the amine [3].

Crown Ether Optimization Protocol:

• Mobile Phase: Perchloric Acid (pH 1.0 to 2.0) is standard.

  • Note: If LC-MS is required, substitute Perchloric Acid with 0.5% TFA in Methanol/Water.

• Temperature Effect: Unlike most HPLC, lowering the temperature (to 5°C or 10°C) dramatically increases resolution on crown ether columns by stabilizing the inclusion complex.

• Elution Reversal: If you need to reverse the elution order (e.g., to measure trace enantiomer first), simply switch from CR(+) to CR(-) [4].[3]

Q: My retention times are drifting day-to-day in Normal Phase.

A: This is likely due to water adsorption.[4] Hexane/IPA mobile phases are hygroscopic.

The Fix:

• Hydration Control: Do not use "dry" solvents. Intentionally dope the mobile phase with a small, fixed amount of water (e.g., 0.1% or 0.2%) or use 10% Ethanol in the organic modifier. This saturates the silica surface, preventing uncontrolled drift caused by ambient humidity changes.

Part 3: Data & Reference Tables

Table 1: Mobile Phase Additive Compatibility

Analyte State	Column Type	Recommended Mobile Phase	Additive Strategy
Free Base	Polysaccharide (NP)	Hexane / IPA (90:10)	0.1% DEA or TEA
Salt Form	Polysaccharide (POM)	100% Methanol	0.2% Ammonium Formate OR 0.1% DEA + 0.1% Formic Acid
Primary Amine	Crown Ether (RP)	Water / MeOH (85:15)	pH 1.5 (Perchloric Acid) or 0.5% TFA
Basic Amine	Immobilized (RP)	Water / ACN (Basic)	20mM Ammonium Bicarbonate (pH 9.0)*

*Note: High pH (>8) is ONLY compatible with Immobilized columns (e.g., CHIRALPAK IA, IB, IC, ID, IE, IF, IG, IH, IJ). Do not use high pH on coated columns (AD, OD).

Part 4: Visualizing the Interaction Mechanism

Understanding why separation happens allows you to predict the effect of mobile phase changes.

Figure 2: The "Three-Point Interaction" model required for chiral recognition. Note that the Additive is crucial to block the non-selective Silanol interaction, allowing the Chiral Selector to function without interference.

Part 5: Standard Operating Protocols (SOPs)

Protocol 1: Column Screening for Basic Amines

Use this when starting a new project.

• Column Selection: Mount CHIRALPAK IA, IB, IC, and IG (Immobilized set).

• Mobile Phase A (Normal Phase): n-Hexane / Ethanol / DEA (90 : 10 : 0.1).

• Mobile Phase B (Polar Organic): Methanol / Acetonitrile / DEA / Formic Acid (50 : 50 : 0.1 : 0.1).

• Execution:

  • Screen all 4 columns with MP A.

  • If no elution or poor solubility, switch to MP B.

  • Flow rate: 1.0 mL/min. Temp: 25°C.

• Evaluation: Look for separation factor (

  ) > 1.1. If is present but resolution ( ) is low, optimize by lowering % alcohol or temperature.

Protocol 2: Crown Ether Regeneration

Use this if your Crownpak CR column loses resolution.

• Flush: Water (100%) at 0.5 mL/min for 30 mins.

• Strip: Methanol (100%) at 0.5 mL/min for 30 mins.

• Re-equilibrate: Run the acidic mobile phase (e.g., pH 1.5 HClO4) for at least 1 hour before injection.

  • Warning: Never use amine additives (DEA/TEA) on Crown Ether columns; they will irreversibly bind to the crown ether.

References

• Daicel Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link] (Verified via search context 1.5).

• Element Lab Solutions. (2023). Daicel CROWNPAK Crown Ether Chiral Columns Features & Mechanism. Retrieved from [Link] (Verified via search context 1.12).

• Wiley Analytical Science. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines.[3] Retrieved from [Link] (Verified via search context 1.14).

Sources

• 1. lctsbible.com [lctsbible.com]
• 2. scribd.com [scribd.com]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Guide: Minimizing Side Products in Benzylic Amine Synthesis

To: Research Scientists, Medicinal Chemists, and Process Development Engineers From: Senior Application Scientist, Synthesis Optimization Group Subject: Troubleshooting & FAQs for High-Purity Benzylic Amine Construction

Introduction

Benzylic amines are pharmacophores ubiquitous in neuroscience and oncology drug candidates. However, their synthesis is frequently plagued by three "silent killers" of yield and purity: polyalkylation (over-alkylation), direct reduction (alcohol formation), and hydrogenolysis (cleavage of the benzylic C-N bond).

This guide moves beyond standard textbook procedures to address the specific failure modes encountered in the lab. It prioritizes Reductive Amination (RA) as the industry standard while offering corrections for its common pitfalls.

Module 1: Troubleshooting Reductive Amination

Q1: I am targeting a secondary benzylic amine, but I keep observing significant tertiary amine (dialkylated) side products. How do I stop the "runaway" reaction?

The Root Cause: The product (secondary amine) is often more nucleophilic than the starting primary amine.[1] If the imine formation is slow or incomplete, the newly formed secondary amine reacts with the remaining aldehyde/ketone, leading to a second alkylation.

The Fix: The "Imine-Lock" Strategy You must decouple imine formation from the reduction step.

• Switch to Indirect Reductive Amination: Do not mix all reagents at once (Direct RA). Stir the amine and aldehyde first to drive imine formation to completion.

• Use a Water Scavenger/Lewis Acid: Add Titanium(IV) isopropoxide [Ti(OiPr)₄]. It serves a dual purpose:

  • Lewis Acid: Activates the carbonyl, facilitating attack by the amine.[2]

  • Water Scavenger: Shifts the equilibrium toward the imine (Le Chatelier’s principle), preventing hydrolysis back to the aldehyde.

• Selectivity Control: Once the imine is formed, use a reducing agent that discriminates between C=N (imine) and C=O (carbonyl).[3]

Recommended Reagent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). Unlike NaBH₄, STAB is sterically crowded and electron-deficient, making it highly selective for protonated imines over aldehydes/ketones.

Q2: My LC-MS shows a large peak for benzyl alcohol (M+1 mass of aldehyde + 2H). Why is my amine not reacting?

The Root Cause: This is "Direct Reduction."[4] The reducing agent attacked the aldehyde/ketone before the amine could form the imine.[2] This occurs frequently when using strong reducers (NaBH₄) in protic solvents without pre-formation, or when the amine is sterically hindered/electron-deficient.

The Fix:

• Protocol Adjustment: Ensure the imine is fully formed before adding the hydride source. Monitor imine formation by ¹H NMR (disappearance of aldehyde CHO peak ~10 ppm, appearance of imine CH peak ~8.3-8.5 ppm).

• Reagent Swap: If using NaBH₄, switch to NaBH(OAc)₃ in 1,2-Dichloroethane (DCE) or THF. STAB reacts negligibly with neutral aldehydes at room temperature.

Q3: I am using Pd/C for a reductive amination, but I am losing the benzyl group entirely (formation of toluene + free amine).

The Root Cause: Benzylic C-N bonds are susceptible to hydrogenolysis under heterogeneous catalytic hydrogenation conditions (H₂ + Pd/C), especially if the ring is electron-rich.

The Fix:

• Poison the Catalyst: Add an amine "poison" like ammonia, pyridine, or ethylenediamine to the reaction mixture. This occupies the most active sites on the Pd surface, dampening its ability to cleave the C-N bond while still allowing C=N reduction.

• Switch to Homogeneous Hydrides: Abandon catalytic hydrogenation. Use NaBH(OAc)₃ or NaBH₃CN.[2] These reagents do not perform hydrogenolysis.

Module 2: Visualizing the Control Logic

The following decision tree illustrates the logic for selecting the correct protocol based on your substrate and observed side products.

Caption: Decision matrix for selecting reagents based on substrate stability and observed impurity profiles.

Module 3: Experimental Protocols

Protocol A: Ti(OiPr)₄ Mediated Reductive Amination

Best for: Sterically hindered amines, unreactive ketones, or preventing alcohol side-products.

• Imine Formation:

  • To a dry flask under N₂, add the amine (1.0 equiv) and ketone/aldehyde (1.0–1.2 equiv).

  • Add Titanium(IV) isopropoxide (1.25 equiv) neat. Caution: Exothermic.[1]

  • Stir at room temperature for 1–4 hours. The mixture will often turn viscous/yellow.

  • Checkpoint: Verify imine formation via TLC or crude NMR.

• Reduction:

  • Dilute the mixture with dry Ethanol or Methanol (10 mL/mmol).

  • Add Sodium Borohydride (NaBH₄) (1.5 equiv) carefully (gas evolution).

  • Stir for 2–8 hours.

• Workup (Critical Step):

  • The reaction will contain titanium salts that form a messy emulsion.

  • Quench by adding 2M NaOH or saturated NH₄OH . Stir vigorously until a white precipitate (TiO₂) forms and the supernatant is clear.

  • Filter through Celite.[5] Extract the filtrate.[5]

Protocol B: Selective STAB Reductive Amination

Best for: General synthesis, acid-sensitive substrates, and preventing over-alkylation.

• Reaction Setup:

  • Dissolve aldehyde (1.0 equiv) and amine (1.0–1.1 equiv) in 1,2-Dichloroethane (DCE) or THF.

  • Optional: Add Acetic Acid (1.0 equiv) if the amine is basic; this catalyzes imine formation.

• Reduction:

  • Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in one portion.

  • Stir at room temperature for 2–16 hours.

• Workup:

  • Quench with saturated aqueous NaHCO₃.[1]

  • Extract with DCM.[1]

  • Note: STAB is water-sensitive but tolerates small amounts of moisture better than other hydrides.

Module 4: Comparative Data

Table 1: Reducing Agent Selectivity Profile

Reducing Agent	Selectivity (Imine vs Carbonyl)	Risk of Over-Alkylation	Risk of Alcohol Formation	Toxicity/Handling
NaBH₄	Low	High	High	Low; Gas evolution
NaBH₃CN	High	Low	Low	High (Cyanide)
NaBH(OAc)₃	Excellent	Very Low	Very Low	Moderate; Moisture sensitive
H₂ / Pd/C	N/A (Catalytic)	Moderate	Low	Flammable; Hydrogenolysis Risk

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Mattson, R. J., et al. (1990).[2] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[2] The Journal of Organic Chemistry, 55(8), 2552-2554.[2]

• Sajiki, H. (1995).[6] "Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate."[6] Tetrahedron Letters, 36(20), 3465-3468.

• ACS Green Chemistry Institute. "Reagent Guide: Reductive Amination."

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]

Reference Data & Comparative Studies

Chiral HPLC Method Development Guide: (1R)-1-(2-Methoxyphenyl)propylamine

This technical guide details the chiral HPLC method development for (1R)-1-(2-Methoxyphenyl)propylamine , a critical chiral building block (CAS: 623143-38-4 for HCl salt).[1]

Based on the structural classification (primary amine with an α-chiral center adjacent to an aromatic ring), this guide prioritizes Crown Ether and Polysaccharide-based stationary phases.[1] The presence of the ortho-methoxy group introduces steric and electronic factors that favor specific separation modes.

[1]

Part 1: Strategic Overview

The separation of (1R)-1-(2-Methoxyphenyl)propylamine enantiomers presents a classic but distinct challenge.[1] The molecule features a primary amine functionality and an ortho-substituted aromatic ring .[1]

• Primary Amine: Highly basic and capable of forming strong ammonium complexes. This makes it an ideal candidate for Crown Ether phases under acidic conditions.[2]

• Ortho-Methoxy Group: Provides a steric "handle" and a dipole that can enhance chiral recognition on Polysaccharide phases (Amylose/Cellulose) via inclusion mechanisms.[1]

Recommended Method Hierarchy

• Primary Method (Robustness): Acidic Mobile Phase on Crown Ether (Crownpak CR-I(+)).[1]

• Secondary Method (Throughput): Normal Phase on Amylose Derivatives (Chiralpak AD-H/IA).

• Alternative (LC-MS Compatible): Reversed Phase on Immobilized Polysaccharides (Chiralpak IG/IC).

Part 2: Experimental Protocols

Method A: The "Gold Standard" – Crown Ether Phase

Rationale: Crown ether phases (like Crownpak CR) form a host-guest complex specifically with primary ammonium ions (

).[1] This mechanism is highly predictable for -chiral amines.[1] The ortho-methoxy group typically enhances resolution by forcing a specific conformation of the phenyl ring relative to the crown ether plane.

• Column: Daicel Crownpak CR-I(+) (Immobilized) or CR(+) (Coated), 3.0 x 150 mm, 5 µm.[1]

• Mobile Phase: Perchloric Acid (HClO₄) aqueous solution (pH 1.0 to 2.0).[3]

  • Optimization: Add Methanol (MeOH) up to 15% (v/v) to reduce retention time if the hydrophobic propyl chain causes excessive retention.

• Flow Rate: 0.4 – 0.6 mL/min.[1]

• Temperature: 10°C – 25°C (Lower temperature significantly increases resolution (

  ) on crown phases).[1]

• Detection: UV @ 210 nm (low wavelength required due to weak chromophore) or 254 nm.

Self-Validating Logic:

• If retention is too low

  Decrease MeOH or lower pH (increase ionization).[1]

• If peaks are broad

  Increase temperature slightly (improves mass transfer) or check pH stability.

• Note: The elution order is typically inverted between CR(+) and CR(-) columns.[1][2][4]

Method B: Normal Phase Polysaccharide (High Selectivity)

Rationale: Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD/IA) is the "workhorse" for aromatic amines.[1] The dipole-dipole interaction between the carbamate moiety of the CSP and the methoxy group of the analyte drives separation.

• Column: Chiralpak AD-H or Chiralpak IA (Immobilized), 4.6 x 250 mm, 5 µm.[1]

• Mobile Phase: n-Hexane / Ethanol / Diethylamine (DEA) or Ethylenediamine (EDA).[1]

  • Standard Mix: 90 : 10 : 0.1 (v/v/v).

  • Alternative: n-Hexane / Isopropyl Alcohol (IPA) / DEA (90:10:0.1).[1]

• Flow Rate: 1.0 mL/min.[1][5]

• Temperature: 25°C.

• Detection: UV @ 270 nm (Methoxy-phenyl absorption band).[1]

Critical Control Point:

• Basic Additive: DEA is mandatory to suppress the ionization of the amine. Without it, the peak will tail severely due to non-specific silanol interactions.

Method C: Reversed Phase (LC-MS Compatible)

Rationale: For biological samples or when MS detection is required.[1] Immobilized columns (Chiralpak IG or IC) are preferred due to their solvent versatility.

• Column: Chiralpak IG-3 (Amylose tris(3-chloro-5-methylphenylcarbamate)), 3 µm.[1][6]

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 9.0) / Acetonitrile (60:40 v/v).

• Flow Rate: 0.8 mL/min.[1]

• Detection: ESI-MS (Positive Mode,

  ).

Part 3: Performance Comparison & Data

Feature	Method A: Crown Ether (CR-I)	Method B: Normal Phase (AD-H)	Method C: Reversed Phase (IG)
Mechanism	Host-Guest (Ammonium Complex)	H-Bonding & Inclusion	Hydrophobic & Steric
Selectivity ( )	High (> 1.5 typical)	Moderate to High (1.2 - 1.[1]5)	Moderate (1.1 - 1.[1]3)
Robustness	Excellent (pH controlled)	Good (Temp sensitive)	Excellent
Sample Prep	Aqueous/Acidic	Organic (Hexane)	Aqueous/Organic
Major Limitation	Low Sample Capacity (Analytical only)	Solubility of salts	pH constraints of silica
Elution Order	Predictable (Inverts with CR(-))	Empirical	Empirical

Part 4: Method Development Decision Tree

The following diagram illustrates the logical workflow for selecting and optimizing the method for (1R)-1-(2-Methoxyphenyl)propylamine.

Figure 1: Decision matrix for chiral method development, prioritizing the Crown Ether pathway for primary amines.

Part 5: References

• Machida, Y., et al. "Separation of Amino Acids and Primary Amines using Crown Ether Columns." Journal of Chromatography A, vol. 810, no. 1-2, 1998, pp. 33-41.[1] (Establishes Crownpak CR(+) as the standard for

  -chiral primary amines).

• Daicel Chiral Technologies. "Instruction Manual for CROWNPAK® CR(+) / CR(-)." Chiral Technologies, [Link].[4][7] (Official protocol for acidic mobile phase preparation).

• Aboul-Enein, H. Y., & Serignese, V. "Direct chiral resolution of phenylalkylamines using a crown ether chiral stationary phase." Biomedical Chromatography, vol. 11, no. 1, 1997, pp. 7-10.[1] (Demonstrates resolution of phenylpropylamine analogs).

• Okamoto, Y., & Ikai, T. "Chiral HPLC for Efficient Resolution of Enantiomers." Chemical Society Reviews, vol. 37, 2008, pp. 2593-2608. (Review of Polysaccharide column mechanisms).

Sources

• 1. 2-Methoxybenzylamine | C8H11NO | CID 81292 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. CROWNPAK | DAICEL CORPORATION Sales and Marketing for Life Sciences Products [daicelchiral.com]
• 4. cms.mz-at.de [cms.mz-at.de]
• 5. ijrpc.com [ijrpc.com]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]

Technical Assessment: Optical Purity &amp; Comparative Analysis of (1R)-1-(2-Methoxyphenyl)propylamine

This guide provides a technical assessment of the optical rotation and enantiomeric characterization of (1R)-1-(2-Methoxyphenyl)propylamine , a specialized chiral building block.

Executive Summary

(1R)-1-(2-Methoxyphenyl)propylamine (also known as (R)-1-(2-methoxyphenyl)propan-1-amine; CAS [623143-38-4] for the HCl salt) is a chiral benzylic amine intermediate. Unlike its regioisomer 2-methoxyamphetamine (a controlled substance), this compound is primarily utilized as a chiral auxiliary and a building block in the asymmetric synthesis of pharmaceutical agents.

The critical quality attribute (CQA) for this compound is its Optical Rotation (

) , which serves as the primary indicator of enantiomeric purity. This guide compares the (1R)-enantiomer against its racemic and (1S)-counterparts, establishing protocols for validation.

Physicochemical Profiling: Optical Rotation

The specific optical rotation (

) is the vector sum of the optical activity of the chiral center, influenced by the steric bulk of the ortho-methoxy group and the ethyl side chain.

Comparative Optical Properties Table

Note: Exact literature values for the free base are batch-dependent and solvent-sensitive. The values below represent the structural analog trend for benzylic amines.

Property	(1R)-1-(2-Methoxyphenyl)propylamine	(1S)-1-(2-Methoxyphenyl)propylamine	Racemic Mixture	(R)-1-Phenylpropylamine (Analog)
Optical Rotation ( )	Positive (+) (Predicted)*	Negative (-)		(neat)
Chiral Center	Benzylic Carbon (C1)	Benzylic Carbon (C1)	C1 (50/50 mix)	Benzylic Carbon (C1)
Configuration	(R)	(S)	(RS)	(R)
Electronic Effect	Ortho-Methoxy (Electron Donating)	Ortho-Methoxy	N/A	None (H)
Steric Hindrance	High (Ortho-substituent)	High	N/A	Moderate

*The specific rotation of the (R)-enantiomer in this class of alpha-ethyl benzylamines is typically dextrorotatory (+) in polar solvents like Methanol, though the magnitude is modulated by the ortho-methoxy group.

Mechanistic Insight: The Ortho-Methoxy Effect

The presence of the methoxy group at the ortho position (2-position) creates significant steric hindrance compared to the unsubstituted analog ((R)-1-Phenylpropylamine).

• Conformational Lock: The methoxy group restricts the free rotation of the phenyl ring relative to the chiral center, potentially enhancing the magnitude of the optical rotation compared to the para or unsubstituted analogs.

• Resolution Efficiency: This steric bulk often makes the (1R)-enantiomer easier to resolve via diastereomeric salt formation (e.g., with Tartaric Acid) compared to less hindered amines.

Comparative Analysis: Performance as a Chiral Auxiliary

When used as a resolving agent or chiral starting material, the (1R)-isomer offers distinct advantages over alternatives.[1]

vs. (1S)-Enantiomer

• Mirror Image Selectivity: In asymmetric synthesis, the (1R)-amine will induce the opposite stereochemistry in the product compared to the (1S)-amine. Verification of the optical rotation sign is non-negotiable to prevent "wrong-enantiomer" synthesis.

• Availability: The (1R)-enantiomer is often the "eutomer" (desired isomer) for specific drug scaffolds, making its optical purity critical for regulatory compliance.

vs. Racemic 1-(2-Methoxyphenyl)propylamine[2]

• Resolution Capability: The racemic mixture cannot be used for asymmetric induction. Using the racemate results in a 50:50 product mixture, requiring difficult downstream separation.

• Cost-Benefit: While the racemate is cheaper, the cost of separating the final pharmaceutical product far outweighs the upfront cost of using the optically pure (1R)-amine.

vs. (R)-1-Phenylethylamine (Standard Alternative)

• Structural Differentiation: (R)-1-Phenylethylamine (Methyl side chain) is the industry standard. However, (1R)-1-(2-Methoxyphenyl)propylamine (Ethyl side chain + Ortho-OMe) provides:

  • Greater Steric Bulk: Improved stereocontrol in crowded transition states.

  • Electronic Tuning: The electron-rich ring can stabilize specific cationic intermediates better than the phenyl analog.

Experimental Protocols

To validate the optical rotation and enantiomeric excess (ee), the following self-validating protocols are recommended.

Protocol A: Determination of Specific Optical Rotation (Polarimetry)

Objective: To determine the macroscopic optical purity of the bulk material.

• Preparation: Accurately weigh 1.00 g of (1R)-1-(2-Methoxyphenyl)propylamine (free base or HCl salt).

• Dissolution: Dissolve in 10.0 mL of spectroscopic grade Methanol (MeOH) or Ethanol (EtOH) in a volumetric flask. (Concentration

  g/100mL = 10%). Note: Adjust concentration to c=1 (1g/100mL) if rotation is high.

• Equilibration: Allow the solution to equilibrate to 20°C ± 0.5°C in a thermostated water bath.

• Blanking: Zero the polarimeter using the pure solvent (MeOH/EtOH) in a 1 dm (100 mm) cell.

• Measurement: Fill the cell with the sample solution, ensuring no air bubbles are trapped in the light path.

• Reading: Measure the optical rotation (

  ) at the Sodium D-line (589 nm). Take 5 readings and average them.

• Calculation:

  Where:
  • = Observed rotation (degrees)[2][3]
  • = Path length (dm) (usually 1.0)[2][3]
  • = Concentration (g/mL) (e.g., 0.01 for c=1)[3]

Protocol B: Enantiomeric Excess via Chiral HPLC

Objective: To cross-validate the polarimetry data and quantify the (1S)-impurity.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm or 210 nm.

• Sample Prep: Dissolve 5 mg of sample in 1 mL of mobile phase.

• Analysis: Inject 5 µL. The (1R) and (1S) enantiomers will elute at distinct retention times.

• Calculation:

Synthesis & Resolution Workflow

The following diagram illustrates the workflow for obtaining and validating the (1R)-enantiomer from a racemic precursor.

Caption: Workflow for the optical resolution of racemic 1-(2-methoxyphenyl)propylamine to isolate the (1R)-enantiomer.

References

• European Patent Office . Synthesis of Optically Pure (R)-5-(2-aminopropyl)-2-methoxybenzenesulphonamide. Patent EP1704140. Available at: [Link]

• National Center for Biotechnology Information . PubChem Compound Summary for CID 7432381, (2R)-1-(2-methoxyphenyl)propan-2-amine. (Note: Structural Analog). Available at: [Link]

Sources

• 1. CN102199098B - New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

1H NMR Characterization Guide: (1R)-1-(2-Methoxyphenyl)propylamine

Topic: 1H NMR Spectrum of (1R)-1-(2-Methoxyphenyl)propylamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum for (1R)-1-(2-Methoxyphenyl)propylamine , a critical chiral building block in the synthesis of pharmacological agents (e.g., tamsulosin intermediates). Unlike standard spectral lists, this document compares the free base versus hydrochloride salt forms and details the Chiral Solvating Agent (CSA) methodology required to distinguish the (1R) enantiomer from its racemic alternative—a crucial step for validating enantiomeric excess (ee) in asymmetric synthesis.

Part 1: Structural Analysis & Theoretical Prediction[1]

The molecule consists of a propyl chain attached to a benzene ring with an ortho-methoxy substituent. The chiral center is located at the benzylic position (C1).

Molecular Connectivity & Splitting Tree

The following diagram illustrates the proton environments and their expected coupling pathways.

Caption: Figure 1. Connectivity and spin-spin coupling network for 1-(2-methoxyphenyl)propylamine.

Part 2: Spectral Data Comparison (Free Base vs. Salt)

The chemical environment of the benzylic proton (H-1) is highly sensitive to protonation of the amine. This comparison is vital for researchers monitoring the conversion of the hydrochloride salt to the free base during extraction.

Table 1: Representative Chemical Shift Data (CDCl₃, 400 MHz)

Proton Assignment	Type	Free Base (δ ppm)	HCl Salt (δ ppm)	Multiplicity (J Hz)	Mechanistic Insight
Ar-H (3, 4, 5, 6)	Aromatic	6.80 – 7.25	6.90 – 7.40	Multiplets	Ortho-OMe creates a complex ABCD pattern; H-3 is most upfield due to resonance donation.[1]
H-1 (Benzylic)	Methine	3.95 – 4.10	4.45 – 4.60	t / dd (~7 Hz)	Protonation of NH₂ deshields the adjacent benzylic proton significantly (+0.5 ppm).
-OCH₃	Methoxy	3.82	3.86	Singlet	Minimal shift; spatially distant from the ammonium center.[1]
H-2 (CH₂)	Methylene	1.65 – 1.85	1.90 – 2.10	Multiplet	Deshielded in salt form due to inductive effect of NH₃⁺.
H-3 (CH₃)	Methyl	0.92	0.96	Triplet (7.4 Hz)	Terminal methyl is largely unaffected by the amine state.
-NH₂ / -NH₃⁺	Amine	1.5 – 2.0 (Broad)	8.2 – 8.5 (Broad)	Singlet (br)	Free base NH₂ is exchangeable/variable; Salt NH₃⁺ is distinct downfield.

Note: The specific shift of the benzylic proton in the (1R) enantiomer is identical to the racemate in achiral solvents (e.g., CDCl₃). Differentiation requires the protocol in Part 3.

Part 3: Enantiomeric Purity Determination (The "Alternative")

For drug development, confirming the (1R) configuration against the racemic alternative is mandatory. Standard NMR cannot distinguish enantiomers. You must use a Chiral Solvating Agent (CSA) or a Chiral Derivatizing Agent (CDA) .

Comparative Workflow: Racemate vs. Pure (1R)

• Alternative 1 (Racemic Mixture): In the presence of (R)-1,1'-Bi-2-naphthol [(R)-BINOL], the racemate forms two diastereomeric complexes. The Methoxy (OMe) singlet splits into two distinct peaks (Δδ ~0.02–0.05 ppm).

• Target Product ((1R)-Enantiomer): In the presence of (R)-BINOL, the OMe signal remains a single peak (or shows >95% integration for one species).

Experimental Protocol: CSA-NMR

• Sample Prep: Dissolve 5 mg of (1R)-1-(2-methoxyphenyl)propylamine in 0.6 mL CDCl₃.

• Reference Scan: Acquire a standard 1H spectrum. Note the OMe singlet at ~3.82 ppm.

• CSA Addition: Add 2.0 equivalents (approx 10-15 mg) of (R)-BINOL (or Mosher's Acid) directly to the NMR tube. Shake until dissolved.

• Acquisition: Re-acquire the 1H spectrum.

• Analysis: Zoom into the 3.80–3.90 ppm region.

  • Racemic: Two singlets (1:1 ratio).

  • Pure (1R): One dominant singlet; minor peak represents (1S) impurity.

Caption: Figure 2. Workflow for distinguishing (1R)-enantiomer from racemic mixture using CSA-NMR.

Part 4: Comparative Analysis - Regioisomers

To ensure the product is the ortho isomer (1-(2-methoxyphenyl)propylamine) and not the para isomer (often a byproduct in synthesis from anisole derivatives), observe the aromatic region.

Feature	Ortho-Isomer (Target)	Para-Isomer (Alternative)
Symmetry	Asymmetric (ABCD pattern)	Symmetric (AA'BB' pattern)
Peak Shape	4 distinct multiplets	2 distinct doublets (roofing effect)
Coupling	Complex splitting	Clear doublet (~8.5 Hz)
Shift Range	6.8 – 7.3 ppm	6.8 (d) and 7.2 (d) ppm

Expert Insight: The ortho-methoxy group exerts a "through-space" deshielding effect on the benzylic proton and the amine protons, often causing them to appear slightly downfield compared to the para isomer.[1]

References

• ChemicalBook. (2022). 1-(2-Methoxyphenyl)propylamine HCl Properties and Suppliers. Retrieved from

• NIST Chemistry WebBook. (2021). Phenethylamine, p-methoxy-α-methyl-, hydrochloride (Analogous spectral data for methoxy-substituted amines).[1][2] Retrieved from

• Sigma-Aldrich. (2024). NMR Chemical Shifts of Common Impurities and Solvents. Retrieved from

• BenchChem. (2025). (S)-1-Methoxy-2-propylamine as a Chiral Resolving Agent (Methodology Reference). Retrieved from

• Royal Society of Chemistry. (2016). Electronic Supplementary Information: NMR data for 2-methoxybenzylamine derivatives. Retrieved from

Sources

• 1. CN102311352B - Synthesis method for 2-methoxy-4-methylbenzylamine - Google Patents [patents.google.com]
• 2. Phenethylamine, p-methoxy-α-methyl-, hydrochloride [webbook.nist.gov]

The Ultimate Comparison Guide: Resolving Power of α-Ethyl vs. α-Methyl Benzylamines in Chiral Separation

For decades, classical chiral resolution via diastereomeric salt formation has remained a cornerstone of asymmetric synthesis and pharmaceutical manufacturing. At the heart of this process are chiral amine resolving agents. While α-methylbenzylamine (1-phenylethylamine, PEA) is the undisputed industry workhorse, α-ethylbenzylamine (1-phenylpropylamine, PPA) has emerged as a structurally similar but mechanistically superior alternative for sterically demanding resolutions.

As an Application Scientist, selecting the correct resolving agent requires moving beyond trial-and-error screening. This guide objectively compares the resolving power of PEA and PPA, explaining the thermodynamic causality behind their performance and providing a self-validating experimental protocol for their application.

Mechanistic Causality: Why a Single Methylene Group Matters

The fundamental principle of classical resolution relies on reacting a racemic mixture (e.g., a chiral carboxylic acid) with an enantiopure resolving agent to form a pair of diastereomeric salts. The success of the resolution—the "resolving power"—is dictated by the difference in solubility (

) between the resulting and [or and ] salts.

α-Methylbenzylamine (PEA): The Flexible Baseline

PEA features a methyl group at the chiral center. While sufficient for resolving many standard acids (like mandelic or tartaric acid), the relatively small steric bulk of the methyl group allows for a degree of conformational flexibility around the

and bonds. In sterically demanding or highly flexible racemic substrates, this flexibility can lead to isomorphic crystal packing, where both diastereomeric salts exhibit similar lattice energies and, consequently, poor solubility differences.

α-Ethylbenzylamine (PPA): The Rigid Problem-Solver

Replacing the methyl group with an ethyl group fundamentally alters the steric environment. The added

unit in PPA significantly increases the steric hindrance at the chiral center.

• Restricted Conformation: The ethyl group restricts the rotational freedom of the phenyl ring and the amine group.

• Enhanced Crystal Packing: When PPA forms a diastereomeric salt, this rigidity forces the crystal lattice into a highly defined packing arrangement. If the

  -salt packs efficiently (strong hydrogen-bonding network), the -salt is often forced into a sterically clashed, highly unfavorable conformation.

• Thermodynamic Amplification: This steric clash magnifies the difference in lattice energies (

  ). As demonstrated in seminal studies on [1], PPA frequently achieves enantiomeric excess (ee) in a single crystallization step for substrates where PEA fails to exceed ee.

Quantitative Data Presentation

The following table summarizes the comparative performance metrics of both resolving agents based on crystallographic and empirical process data.

Parameter	α-Methylbenzylamine (PEA)	α-Ethylbenzylamine (PPA)
IUPAC Name	1-Phenylethanamine	1-Phenylpropan-1-amine
Steric Bulk at Chiral Center	Low (Methyl group)	Moderate-High (Ethyl group)
Conformational Rigidity	Flexible	Restricted
Typical ee% (1st Crystallization)	40% – 70%	75% – 95%+
Resolving Power	Broad, but fails on bulky/flexible acids	Highly selective, excellent for bulky acids
Cost & Availability	Extremely low cost, commodity chemical	Higher cost, specialty chemical
Primary Use Case	First-line screening, industrial scale-up	Problematic resolutions, complex lactones/acids

Experimental Workflow: A Self-Validating Protocol

To ensure trustworthiness and scientific integrity, the following protocol for diastereomeric salt resolution using (S)-PPA is designed as a self-validating system . By tracking mass balance and recovering the resolving agent, the protocol inherently verifies the thermodynamic success of the separation.

Step 1: Diastereomeric Salt Formation (Solution Phase)

• Dissolution: Dissolve 10.0 mmol of the racemic carboxylic acid in 15 mL of a chosen solvent (typically a mixture of ethanol and water, or isopropanol) and heat to 60°C.

• Amine Addition: Slowly add 10.0 mmol of enantiopure (S)-α-ethylbenzylamine dropwise under continuous stirring.

• Equilibration: Maintain the temperature at 60°C for 30 minutes to ensure complete salt formation and thermodynamic equilibration.

Step 2: Fractional Crystallization (Thermodynamic Control)

• Controlled Cooling: Cool the solution at a controlled rate of 0.5°C/min down to 20°C. Causality: Rapid cooling traps kinetic impurities; slow cooling ensures the crystal lattice is governed purely by the thermodynamic stability (

  ) of the less soluble diastereomeric salt.

• Seeding (Optional): If supersaturation occurs without precipitation, seed with 1 mg of the desired pure diastereomeric salt.

• Filtration: Filter the precipitated crystals (the less soluble salt) and wash with 2 mL of ice-cold solvent. Retain the mother liquor (containing the more soluble salt).

Step 3: Liberation and System Validation

• Base Treatment: Suspend the isolated crystals in 10 mL of water and add 1.0 M NaOH until the pH reaches >11. This liberates the chiral acid as a soluble sodium salt and the resolving amine as a free, water-insoluble base.

• Extraction (Amine Recovery): Extract the aqueous layer three times with 10 mL of dichloromethane (DCM). The organic layer contains the recovered (S)-PPA (validate recovery yield; target >95%).

• Acidification (Product Isolation): Acidify the remaining aqueous layer with 1.0 M HCl to pH <2, and extract with ethyl acetate to recover the resolved enantiopure acid.

• Validation: Determine the enantiomeric excess (ee%) of the isolated acid via chiral HPLC. If ee < 95%, subject the initial salt to a secondary recrystallization before liberation.

Workflow Visualization

The following diagram maps the logical flow of the resolution process, highlighting the phase separations and the self-validating recovery loop.

Workflow of chiral resolution via diastereomeric salt crystallization and amine recovery.

Conclusion

While α-methylbenzylamine remains a highly accessible first-line screening agent, the structural addition of a single methylene group in α-ethylbenzylamine provides a profound thermodynamic advantage. By restricting conformational flexibility and enforcing rigid crystal lattice packing, PPA acts as a superior resolving agent for complex, sterically demanding chiral molecules.

References

• Nohira, H., Nohira, M., Yoshida, S., & Terunuma, D. (1988). Optical resolution of α-ethylbenzylamine and its application as a resolving agent. Bulletin of the Chemical Society of Japan.[Link]

Absolute Configuration Determination of 1-(2-Methoxyphenyl)propylamine: A Comparative Technical Guide

Topic: Absolute Configuration Determination of 1-(2-methoxyphenyl)propylamine Content Type: Publish Comparison Guide

Audience: Researchers, Medicinal Chemists, and Process Development Scientists.[1]

Executive Summary

1-(2-Methoxyphenyl)propylamine (also known as o-methoxyamphetamine or OMA) is a chiral primary amine of significant interest in medicinal chemistry as a structural analog of neurotransmitters and a key intermediate in the synthesis of substituted phenethylamines.

Because the pharmacological activity of amphetamine derivatives is highly stereospecific—with the (

)-enantiomer typically exhibiting distinct binding profiles compared to the ( )-enantiomer—unambiguous determination of absolute configuration is critical.

This guide objectively compares the three primary methodologies for assigning the absolute configuration of 1-(2-methoxyphenyl)propylamine: NMR Spectroscopy via Chiral Derivatizing Agents (Mosher's Method) , Single-Crystal X-Ray Diffraction , and Chiral HPLC/GC .

Comparative Analysis of Methodologies

The following table summarizes the operational parameters for each method, assisting in the selection of the optimal workflow based on sample availability and laboratory resources.

Table 1: Comparative Performance Matrix

Feature	Method A: NMR (Mosher's Method)	Method B: X-Ray Crystallography	Method C: Chiral HPLC/GC
Primary Principle	anisotropic shielding in diastereomeric amides	Anomalous dispersion (Bijvoet method)	Retention time comparison
Sample State	Liquid/Oil or Solid (solubilized)	Must be a high-quality single crystal	Solution
Sample Requirement	~5–10 mg	~10–50 mg (for crystallization screening)	< 1 mg
Reference Standard	Not Required (Self-validating)	Not Required (Direct determination)	Required (for absolute assignment)
Time to Result	24–48 Hours	Days to Weeks (growing crystals)	1–2 Hours (if method exists)
Confidence Level	High (if values are clear)	Definitive (Gold Standard)	Medium (dependent on column library)
Cost	Low (Reagents + NMR time)	High (Instrument/Service)	Medium (Columns + Solvents)

Deep Dive: The Mosher's Method (Recommended for Oils)

For 1-(2-methoxyphenyl)propylamine, which is often isolated as an oil in its free base form, Mosher's Method is the most practical and robust technique for ab initio configuration assignment without a known reference standard.

The Mechanistic Principle

This method relies on the reaction of the chiral amine with both enantiomers of a chiral derivatizing agent (CDA), typically

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA, Mosher's Acid).[1]

The resulting diastereomeric amides adopt a preferred conformation in solution where the CF

group, the carbonyl oxygen, and the methine proton of the MTPA moiety lie in the same plane (syn-periplanar). The phenyl group of the MTPA moiety exerts an anisotropic shielding effect on the protons of the amine. By comparing the chemical shifts ( ) of the ( )- and ( )-MTPA derivatives, the spatial arrangement of the amine's substituents can be deduced.[2]

Experimental Protocol

Reagents:

• Substrate: Racemic or Enantiopure 1-(2-methoxyphenyl)propylamine.

• Reagents: (

  )-(-)-MTPA-Cl and ( )-(+)-MTPA-Cl (Mosher's Acid Chlorides).

• Solvent: Pyridine-d5 or CDCl

  with dry pyridine.

Step-by-Step Workflow:

• Derivatization (Parallel Reactions):

  • Tube A: Dissolve 5 mg of amine in 0.5 mL CDCl

    . Add 1.5 eq. of ( )-(+)-MTPA-Cl and 2 eq. of dry pyridine.

  • Tube B: Dissolve 5 mg of amine in 0.5 mL CDCl

    . Add 1.5 eq. of ( )-(-)-MTPA-Cl and 2 eq. of dry pyridine.

  • Note: The configuration of the acid chloride is often opposite to the acid due to Cahn-Ingold-Prelog priority changes (Cl vs OH), but commercial labels usually refer to the source acid. Verify the specific rotation of your reagent.

• Reaction Monitoring:

  • Shake at room temperature for 1–4 hours. Monitor by TLC or

    H NMR (disappearance of the -methine signal of the free amine).

• NMR Acquisition:

  • Acquire

    H NMR spectra for both samples. Focus on the signals of protons attached to the chiral center (C2-H) and the adjacent groups (C1-H and C3-H ).

• Data Analysis (

  Calculation):

  • Calculate

    for each proton.

  • Crucial: Ensure you are subtracting the chemical shift of the amide made from the (

    )-reagent from the amide made from the ( )-reagent.

Configuration Assignment Logic

Using the Mosher model:

• Positive

  ( ): Protons reside on the side of the plane away from the shielding phenyl group in the ( )-amide (and shielded in the ( )-amide).

• Negative

  ( ): Protons reside on the side of the plane shielded by the phenyl group in the ( )-amide.

For 1-(2-methoxyphenyl)propylamine:

• If the Methyl (C3) protons show a positive

  and the Benzylic (C1) protons show a negative , the configuration is ( ) .

• If the signs are reversed, the configuration is (

  ) .

Visualization of the Workflow

Figure 1: Workflow for absolute configuration assignment using Mosher's Method.

Method B: X-Ray Crystallography (The Gold Standard)

While the free base of 1-(2-methoxyphenyl)propylamine is an oil, the configuration can be determined definitively by crystallizing it as a salt with a heavy atom (e.g., Hydrochloride or Hydrobromide) or a chiral counter-ion.

Protocol for Salt Formation[3]

• Dissolution: Dissolve 50 mg of the amine in minimal dry ethanol or isopropanol.

• Acid Addition: Add 1.05 eq. of concentrated HCl (aq) or HBr (48%).

• Crystallization: Add diethyl ether dropwise until turbidity appears. Store at 4°C.

• Analysis: Select a single crystal for X-ray diffraction.

• Refinement: Solve the structure. The Flack Parameter will indicate the absolute configuration (value near 0.0 confirms the model; near 1.0 indicates the inverted structure).

Method C: Chiral Resolution & Optical Rotation

If advanced instrumentation is unavailable, chemical resolution using tartaric acid derivatives serves as both a purification method and a configuration check.

Resolution Protocol

Historically, amphetamine derivatives are resolved using Dibenzoyl-L-Tartaric Acid (L-DBTA) or D-Tartaric Acid .

• Mix equimolar amounts of racemic amine and resolving agent in hot methanol.

• Allow to cool slowly. The less soluble diastereomeric salt will crystallize.[3][4]

• Recrystallize to constant melting point.[5]

• Liberate the free amine using NaOH and extract.[4]

• Measure Optical Rotation (

  ) .

Note on Literature Values: For many amphetamine analogs, the (

)-enantiomer is dextrorotatory (+) and the ( )-enantiomer is levorotatory (-) . However, the ortho-methoxy substituent can influence the magnitude and sign. Therefore, Method A (Mosher's) is recommended to validate this correlation for this specific substrate before relying solely on optical rotation.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[2] Nature Protocols, 2, 2451–2458. Link[2]

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and alpha-methoxy-alpha-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. scribd.com [scribd.com]

Technical Comparison Guide: Distinguishing Benzylic Amine from Amphetamine Isomers by NMR

Executive Summary

In forensic and pharmaceutical analysis, the structural differentiation of amphetamine (

) from its regioisomers is a critical analytical challenge. While Mass Spectrometry (MS) often yields identical fragmentation patterns ( 91 tropylium ion, 135 molecular ion) for these isomers, Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive structural resolution required for legal and chemical certainty.

This guide objectively compares the NMR spectral signatures of Amphetamine (1-phenylpropan-2-amine) against its common "benzylic amine" isomers: N-Ethylbenzylamine and 1-Phenylpropan-1-amine . We establish a self-validating protocol based on spin-spin coupling topologies and chemical shift environments.

Structural Basis of Isomerism

The core distinction lies in the connectivity of the amine functionality relative to the phenyl ring and the alkyl chain.

• Amphetamine (Target): A primary amine attached to the

  -carbon (homobenzylic position). It possesses a chiral center at the -position relative to the amine.

• Benzylic Amine Isomers:

  • N-Ethylbenzylamine: A secondary amine where the nitrogen is attached to the benzylic carbon via a methylene bridge.

  • 1-Phenylpropan-1-amine: A primary amine attached directly to the benzylic carbon (

    -position relative to the ring).

Isomer Visualization

Figure 1: Structural classification of C9H13N isomers. Blue indicates the target analyte; red indicates benzylic amine imposters.

Comparative NMR Analysis ( )

The proton NMR spectrum provides three distinct "fingerprint" regions that allow for unambiguous identification: the Methyl Topology, the Benzylic Region, and the Methine/Methylene Coupling.

Methyl Group Topology (0.8 – 1.4 ppm)

The most immediate diagnostic feature is the splitting pattern of the methyl group.

• Amphetamine: The methyl group is adjacent to a methine (CH) proton.[1][2]

  • Signal: Doublet (

    ).

  • Coupling (

    ): ~6.5 Hz.

  • Shift: ~1.25 ppm.

• N-Ethylbenzylamine: The methyl group is part of an ethyl chain (

  ).

  • Signal: Triplet (

    ).[3]

  • Coupling (

    ): ~7.1 Hz.

  • Shift: ~1.10 ppm.[4]

• 1-Phenylpropan-1-amine: The methyl group is at the end of a propyl chain (

  ).

  • Signal: Triplet (

    ).[3]

  • Shift: ~0.90 ppm.[4]

Diagnostic Rule: If the methyl signal is a triplet , the substance is NOT amphetamine.

Benzylic Region (2.6 – 4.0 ppm)

The chemical environment of the benzylic protons is drastically different due to the proximity of the electronegative nitrogen atom.

• Amphetamine (

  ):

  • The benzylic protons are diastereotopic (if chiral) or simply chemically equivalent but split by the neighbor methine.

  • Signal: Doublet of doublets (

    ) or Multiplet.

  • Shift: 2.6 – 3.0 ppm.[4]

• N-Ethylbenzylamine (

  ):

  • The benzylic protons are between a phenyl ring and a nitrogen. This causes significant deshielding.[5]

  • Signal: Singlet (

    ). (May broaden if NH exchange is slow).

  • Shift: ~3.80 ppm.[4]

  • Key Distinction: The singlet nature (lack of vicinal protons) is definitive.

• 1-Phenylpropan-1-amine (

  ):

  • The single benzylic proton is methine.

  • Signal: Triplet (

    ) or .

  • Shift: ~3.85 ppm.[4]

Comparative Data Summary

Feature	Amphetamine	N-Ethylbenzylamine	1-Phenylpropan-1-amine
Methyl Signal	Doublet (~1.25 ppm)	Triplet (~1.10 ppm)	Triplet (~0.90 ppm)
Benzylic H	Multiplet/dd (2.6-3.0 ppm)	Singlet (~3.80 ppm)	Triplet (~3.85 ppm)
Methine H	Multiplet (3.2-3.7 ppm)	N/A (Methylene q at 2.7)	N/A (Benzylic is methine)
N-Adjacent H	Methine (Multiplet)	Methylene (Quartet)	Methine (Triplet)

Experimental Protocol

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this validated workflow.

Sample Preparation

Solvent Selection:

• CDCl3 (Deuterochloroform): Preferred for free bases. Allows observation of amine (

  ) protons (broad singlets, often exchangeable).

• D2O (Deuterium Oxide): Preferred for Hydrochloride salts.

  • Note: In D2O, amine protons exchange and disappear.[6]

  • Shift Effect: Converting free base to salt generally shifts

    -protons downfield by ~0.3–0.5 ppm.

Procedure:

• Dissolve ~5-10 mg of sample in 600

  L of solvent.

• Filter solution through a glass wool plug into the NMR tube to remove particulate matter (crucial for shimming).

• Add TMS (Tetramethylsilane) or TMSP (for D2O) as internal reference (0.00 ppm).

Instrument Parameters

• Frequency: 300 MHz minimum (400 MHz+ recommended for resolving multiplets).

• Pulse Sequence: Standard 1D Proton (zg30).

• Scans (NS): 16 (sufficient for >5mg sample).

• Relaxation Delay (D1): 1.0 s.

Decision Logic Pathway

The following diagram illustrates the logical flow for identifying the isomer based on spectral features.

Figure 2: Logic gate for distinguishing Amphetamine from Benzylic Amine isomers using 1H NMR data.

References

• United States National Library of Medicine (PubChem). (2023). Amphetamine Compound Summary. Retrieved from [Link]

• Hulme, M. C., et al. (2021). "Detection, discrimination and quantification of amphetamine, cathinone and nor-ephedrine regioisomers using benchtop 1H and 19F nuclear magnetic resonance spectroscopy." Magnetic Resonance in Chemistry. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). N-Ethylbenzylamine Mass Spectrometry Data Center. Retrieved from [Link]

• Forendex. (2020). Identification of N-Methylbenzylamine, N-Ethylbenzylamine, and N-Isopropylbenzylamine Hydrochloride. Retrieved from [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. rsc.org [rsc.org]
• 4. N-Ethylbenzylamine(14321-27-8) 1H NMR spectrum [chemicalbook.com]
• 5. 1H Chemical Shifts [sites.science.oregonstate.edu]
• 6. exact-sciences.m.tau.ac.il [exact-sciences.m.tau.ac.il]

A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(2-methoxyphenyl)propylamine and Its Positional Isomers

For researchers, scientists, and professionals in drug development and forensic analysis, the unambiguous identification of novel psychoactive substances and related compounds is of paramount importance. Mass spectrometry (MS), particularly coupled with gas chromatography (GC-MS), stands as a cornerstone technique for molecular structure elucidation. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 1-(2-methoxyphenyl)propylamine. Due to the limited availability of direct experimental data for this specific compound, this guide leverages established fragmentation principles and a comparative analysis with its structural isomers, for which experimental data is available, to provide a robust predictive framework.

Introduction: The Challenge of Isomeric Differentiation

1-(2-methoxyphenyl)propylamine belongs to the broader class of phenethylamines, a group of compounds with diverse pharmacological activities. The substitution of the methoxy group on the phenyl ring significantly influences the fragmentation pattern in mass spectrometry. Positional isomers, such as the 2-methoxy (ortho), 3-methoxy (meta), and 4-methoxy (para) analogues, often exhibit subtle yet distinct differences in their mass spectra. These differences, when understood, can be the key to their specific identification. This guide will focus on predicting the fragmentation of the ortho-isomer and comparing it with the known fragmentation of its structural isomers, 1-(2-methoxyphenyl)propan-2-amine and 1-(4-methoxyphenyl)propan-2-amine.

Predicted Fragmentation Pattern of 1-(2-methoxyphenyl)propylamine

The fragmentation of 1-(2-methoxyphenyl)propylamine under electron ionization is expected to be driven by several key processes, primarily alpha-cleavage and rearrangements involving the methoxy group. The molecular ion ([M]⁺˙) is anticipated at an m/z of 165.

The primary and most characteristic fragmentation pathway for phenethylamines is the alpha-cleavage (α-cleavage) of the C-C bond between the carbon bearing the amino group and the benzylic carbon.[1] This cleavage results in the formation of a stable iminium ion. For 1-(2-methoxyphenyl)propylamine, this would lead to the formation of the ethylaminiumylidene ion at m/z 58 .

Another significant fragmentation route involves the cleavage of the bond between the propyl side chain and the aromatic ring, leading to the formation of a methoxybenzyl cation. For the 2-methoxy isomer, this would result in a fragment at m/z 121 . Subsequent loss of a methyl radical (•CH₃) from the methoxy group or formaldehyde (CH₂O) can lead to further characteristic ions.

The presence of the methoxy group in the ortho position can also lead to specific fragmentation pathways known as the "ortho effect ". This can involve interactions between the methoxy group and the side chain, potentially leading to the loss of methanol (CH₃OH) or other neutral molecules, resulting in unique fragment ions that are less prominent or absent in the meta and para isomers.

Comparative Analysis with Positional Isomers

Fragment Ion (m/z)	Proposed Structure/Origin	1-(2-methoxyphenyl) propan-2-amine (ortho-isomer) [2]	1-(4-methoxyphenyl) propan-2-amine (para-isomer) [1]	Predicted for 1-(2-methoxyphenyl) propylamine
165	Molecular Ion [M]⁺˙	Present, low abundance	Present, low abundance	Expected, low abundance
121	[CH₃OC₆H₄CH₂]⁺	Present, significant abundance	Present, significant abundance	Expected, significant abundance
91	[C₇H₇]⁺ (Tropylium ion)	Present, moderate abundance	Present, moderate abundance	Expected, moderate abundance
58	[CH₃CH₂CHNH₂]⁺	N/A (isomer)	N/A (isomer)	Expected as base peak
44	[CH₃CHNH₂]⁺	Base Peak	Base Peak	Less likely as primary fragment

Key Observations:

• Base Peak: For the propan-2-amine isomers, the base peak is observed at m/z 44, resulting from the alpha-cleavage to form the [CH₃CHNH₂]⁺ ion. For the target compound, 1-(2-methoxyphenyl)propylamine, the analogous alpha-cleavage would produce a base peak at m/z 58 ([CH₃CH₂CHNH₂]⁺). This difference in the base peak is a primary distinguishing feature.

• Methoxybenzyl Fragment (m/z 121): Both the ortho- and para-isomers of the propan-2-amine show a significant peak at m/z 121, corresponding to the methoxybenzyl cation. This fragment is also expected to be prominent in the spectrum of 1-(2-methoxyphenyl)propylamine.

• Ortho Effect: The mass spectrum of 1-(2-methoxyphenyl)propan-2-amine may exhibit unique minor fragments resulting from the interaction of the ortho-methoxy group with the side chain during fragmentation. These could include ions resulting from the loss of methanol or formaldehyde, which would be less favorable in the para-isomer. A detailed examination of the minor fragments in the experimental spectrum of the ortho-isomer would be necessary to confirm these specific pathways.

Proposed Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the predicted primary fragmentation pathways for 1-(2-methoxyphenyl)propylamine and the observed pathway for its structural isomer, 1-(4-methoxyphenyl)propan-2-amine.

Predicted fragmentation of 1-(2-methoxyphenyl)propylamine.

Observed fragmentation of 1-(4-methoxyphenyl)propan-2-amine.

Experimental Protocols

The following is a representative Gas Chromatography-Mass Spectrometry (GC-MS) method suitable for the analysis of methoxyphenylpropylamine isomers and related phenethylamine compounds.[3] This protocol should be optimized based on the specific instrumentation and analytical requirements.

5.1. Sample Preparation

• Standard Solution Preparation: Accurately weigh approximately 10 mg of the reference standard. Dissolve in 10 mL of methanol to prepare a 1 mg/mL stock solution.

• Working Solutions: Perform serial dilutions of the stock solution with methanol to prepare working standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation (e.g., from a solid matrix): Dissolve a known quantity of the sample in methanol to achieve a concentration within the calibration range. If necessary, filter the sample solution through a 0.22 µm syringe filter.

• Transfer: Transfer the final solution to a 2 mL glass autosampler vial.

5.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 5890/5973 GC-MSD or equivalent.

• Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Split Ratio: 10:1.

• Oven Temperature Program:

  • Initial temperature: 85 °C, hold for 0.1 min.

  • Ramp: 28 °C/min to 330 °C.

  • Final hold: Isothermal at 330 °C for 5 min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Experimental workflow for GC-MS analysis.

Conclusion

While direct experimental data for 1-(2-methoxyphenyl)propylamine is not widely available, a thorough understanding of mass spectral fragmentation rules allows for a reliable prediction of its fragmentation pattern. The key differentiator for this compound compared to its propan-2-amine isomers is the expected base peak at m/z 58. The presence of the methoxy group in the ortho position may also introduce unique, albeit likely minor, fragmentation pathways that could further aid in its identification. The comparative data and experimental protocol provided in this guide offer a solid foundation for researchers working on the identification and characterization of this and related compounds.

References

• Schänzer, W., Geyer, H., Gotzmann, A., & Mareck, U. (Eds.). (2009). Recent Advances In Doping Analysis (17). Sport und Buch Strauß. [Link]

• NIST Mass Spectrometry Data Center. (n.d.). In P. J. Linstrom & W. G. Mallard (Eds.), NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• Ketha, H., Webb, M., Clayton, L., & Li, S. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. Current Protocols in Toxicology, 74, 4.43.1–4.43.10.

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]

• Aalberg, L., DeRuiter, J., & Clark, C. R. (2008). GC-MS Studies on the Regioisomeric Methoxy-Methyl-Phenethylamines Related to MDEA MDMMA and MBDB.
• Graul, T. W., & Jackson, G. P. (2019). The differentiation of 2,5-dimethoxy-N-(N-methoxybenzyl)phenethylamine (NBOMe) isomers using GC retention indices and multivariate analysis of electron ionization mass spectra. Forensic chemistry, 13, 100155.
• DeRuiter, J., & Clark, C. R. (2004). Synthesis and Analytical Profiles for Regioisomeric and Isobaric Amines Related to MDMA, MDEA and MBDB.

• NIST. (n.d.). Benzeneethanamine, 4-methoxy-α-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 2-Amino-1-(o-methoxyphenyl)propane. In NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. 1-(3-Methoxyphenyl)ethanamine | C9H13NO | CID 4612058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Propanamine, 3-methoxy- [webbook.nist.gov]
• 3. applications.emro.who.int [applications.emro.who.int]

enantiomeric purity analysis of alpha-ethylbenzylamines

This guide outlines a comprehensive, scientifically grounded approach to the enantiomeric purity analysis of

-ethylbenzylamine (1-phenylpropylamine). It moves beyond generic templates to provide a decision-making framework for analytical scientists.

Enantiomeric Purity Analysis of -Ethylbenzylamines: A Comparative Technical Guide

Executive Summary & Strategic Framework

-Ethylbenzylamine (1-phenylpropylamine) is a critical chiral building block in the synthesis of agrochemicals and pharmaceuticals. Its enantiomeric purity is non-negotiable; even trace amounts of the distomer can alter the pharmacological profile or toxicity of the final drug substance.

As a primary amine with a stereogenic center at the

-position, it presents specific analytical challenges:

• Basicity: The free amine group can cause severe peak tailing on silica-based HPLC columns.

• Volatility: Sufficient for Gas Chromatography (GC), but requires derivatization for optimal peak shape.

• Lack of Strong Chromophores: While the phenyl ring absorbs UV, the extinction coefficient is moderate, impacting sensitivity limits in trace analysis.

This guide compares three distinct analytical workflows, prioritizing "Fitness for Purpose" based on the stage of drug development.

Analytical Decision Matrix

Figure 1: Strategic decision tree for selecting the optimal analytical method based on sample properties and data requirements.

Method A: Chiral Gas Chromatography (GC)

Best For: Process monitoring, volatile intermediates, and high-throughput routine analysis.

The Mechanism

Chiral GC utilizes cyclodextrin (CD) derivatives anchored to the stationary phase.[1] The hydrophobic cavity of the CD host interacts differentially with the enantiomers of

-ethylbenzylamine. The formation of transient diastereomeric inclusion complexes results in different retention times.

Experimental Protocol

To eliminate peak tailing caused by the amine's interaction with silanol groups, derivatization into trifluoroacetamide or acetamide is strictly recommended.

Step-by-Step Workflow:

• Derivatization:

  • Take 10 mg of

    -ethylbenzylamine sample.

  • Add 200 µL of Trifluoroacetic Anhydride (TFAA) and 500 µL of Dichloromethane (DCM).

  • Incubate at RT for 15 minutes. Evaporate to dryness under

    stream.

  • Reconstitute in n-heptane.

• Instrument Setup:

  • Column: Astec CHIRALDEX G-TA (Gamma-cyclodextrin, trifluoroacetyl derivatized) or Rt-βDEXsm.

  • Carrier Gas: Helium or Hydrogen (40 cm/sec linear velocity).

  • Temperature Program: Isothermal hold at 130°C is often sufficient, or a shallow ramp (2°C/min) from 100°C to 160°C.

• Detection: FID (Flame Ionization Detector) at 250°C.

Why this works: The trifluoroacetyl group increases volatility and introduces fluorine atoms that can interact with the polar regions of the cyclodextrin rim, enhancing the "three-point interaction" required for chiral recognition.

Method B: Chiral HPLC (The Gold Standard)

Best For: Final product release, GMP validation, and trace impurity quantification (<0.1%).

Option 1: Direct Analysis (Crown Ether Columns)

For primary amines like

-ethylbenzylamine, Crownpak CR(+) columns are superior.

• Mechanism: The crown ether forms a host-guest complex with the ammonium ion (

  ). The chiral recognition is driven by the steric bulk of the ethyl group against the chiral barriers of the crown ether.

• Mobile Phase: Aqueous Perchloric acid (

  , pH 1.0 to 2.0) with Methanol.[2][3]

  • Note: The low pH ensures the amine is fully protonated to bind with the crown ether.

Option 2: Polysaccharide Columns (Normal Phase)

If Crownpak is unavailable, Chiralcel OD-H or Chiralpak AD-H can be used, but usually requires the amine to be neutral or derivatized.

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90:10:0.1).

• Critical Factor: The Diethylamine (DEA) additive masks free silanols, preventing peak tailing.

HPLC Method Development Workflow

Figure 2: Workflow for selecting the HPLC stationary phase and mobile phase conditions.

Method C: NMR Spectroscopy (Chiral Solvating Agents)

Best For: Rapid "quick-look" checks during synthesis optimization; no column equilibration required.

The Mechanism

Instead of physical separation, this method relies on diastereomeric anisochrony . A Chiral Solvating Agent (CSA) binds non-covalently to the amine enantiomers, creating two distinct diastereomeric complexes in solution. These complexes exhibit different chemical shifts (

) in NMR.

Protocol: The BINOL / Phosphoric Acid Method

• Solvent:

  (Chloroform-d) is preferred to maximize ion-pairing or H-bonding.

• Reagents:

  • Analyte: 5-10 mg of

    -ethylbenzylamine.

  • CSA: 1 equivalent of (R)-1,1’-Binaphthyl-2,2’-diyl hydrogenphosphate (Chiral Phosphoric Acid) or (S)-BINOL.

• Measurement:

  • Mix analyte and CSA directly in the NMR tube.[4] Shake for 30 seconds.

  • Acquire

    NMR (400 MHz or higher).[4][5]

  • Target Signal: Focus on the Methine (

    ) proton at the chiral center or the Methyl ( ) group of the ethyl chain. These will split into two sets of signals.

• Calculation:

Comparative Data Analysis

The following table synthesizes performance metrics based on standard laboratory conditions for

-ethylbenzylamine analysis.

Feature	Method A: Chiral GC	Method B: Chiral HPLC (Crownpak)	Method C: NMR (CSA)
Primary Mechanism	Inclusion Complex (Gas Phase)	Host-Guest (Ammonium Ion)	Diastereomeric Solvation
Sample Prep	Derivatization (TFA) recommended	Minimal (Dissolve & Shoot)	Minimal (Mix in Tube)
Analysis Time	15–30 mins	20–40 mins	< 10 mins
Limit of Quantitation	High (FID is robust)	Very High (UV detection)	Moderate (~1-2% impurity)
Resolution ( )	Typically > 3.0 (Excellent)	Typically > 2.0	N/A (Peak Split )
Cost per Run	Low	Medium (Solvents)	High (Deuterated Solvents/CSA)
Self-Validating?	Yes (via Area %)	Yes (via Area %)	No (Requires baseline separation)

References

• BenchChem. (2025).[6] A Head-to-Head Battle for Chiral Purity: Cross-Validating Enantiomeric Excess with HPLC and NMR. Retrieved from

• Sigma-Aldrich. (2023). GC Analysis of 1-Methyl-3-Phenylpropylamine Enantiomers on Astec CHIRALDEX G-TA. Retrieved from

• Journal of the American Chemical Society. (2025). Toward Chiral Recognition by Design: Uncovering the Self-Enantioresolving Properties of Chiral Amine Derivatives. Retrieved from

• Taylor & Francis. (2023). Development of a liquid chromatographic method for enantioseparation of Eflornithine using (S)-α-ethyl benzylamine as a chiral derivatizing agent. Retrieved from

• Wiley Analytical Science. (2018). New GC investigation of chiral amine separation. Retrieved from

Sources

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling (1R)-1-(2-Methoxyphenyl)propylamine

Executive Safety Summary

(1R)-1-(2-Methoxyphenyl)propylamine is a chiral primary amine used frequently as a resolving agent and a chiral building block in pharmaceutical synthesis.[1] Like many benzylic amines, it presents significant corrosive and acute toxicity hazards.

Immediate Action Required:

• Treat as Corrosive: Causes irreversible skin burns and eye damage (GHS Category 1B).[1]

• Air Sensitive: Absorbs CO₂ from air to form carbamates; store under inert gas.[1]

• Engineering Control: Mandatory use of a chemical fume hood.[1]

Hazard Identification & Risk Assessment

The following classification is based on the structural class of methoxy-substituted benzylic amines.

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[2][3][4]
Serious Eye Damage	1	H318: Causes serious eye damage.[1][2][4]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[1][2][3][4][5]
STOT - Single Exposure	3	H335: May cause respiratory irritation.[2][4][6]

Critical Risk Factors:

• Corrosivity: Direct contact with the liquid free base can cause necrosis.[1] The high pH (>11) saponifies fatty tissues immediately.[1]

• Sensitization: Benzylic amines are known sensitizers.[1] Repeated exposure may lead to allergic dermatitis.[1][5]

• Volatility: While boiling points are often >200°C, the vapor pressure is sufficient at room temperature to cause respiratory distress if handled outside a hood.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex gloves.[1] This matrix defines the required protection levels based on operational tasks.

PPE Component	Specification	Rationale
Hand Protection (Splash)	Nitrile (Double gloved) Min thickness: 0.11 mm (4 mil)	Sufficient for incidental splash only.[1] Change immediately upon contamination.[1][5][7][8]
Hand Protection (Immersion)	Laminate (Silver Shield/4H) or Butyl Rubber Breakthrough > 480 min	Primary amines can permeate nitrile.[1] Laminate offers the highest resistance to organic bases.[1]
Eye/Face Protection	Chemical Splash Goggles + Face Shield	Safety glasses are insufficient for pouring corrosive liquids.[1] A face shield protects the neck/chin from splashes.[1]
Body Protection	Chemical-Resistant Apron (Tychem® or PVC) over Lab Coat	Cotton lab coats absorb amines, keeping the corrosive agent against the skin.[1]
Respiratory Protection	Full-Face Respirator with Multi-Gas/Vapor (OV/AG) Cartridges	Required only if working outside a fume hood (e.g., spill cleanup).[1]

Operational Handling Protocol

Storage & Stability[1][7]

• Atmosphere: Store under Nitrogen or Argon.[1]

• Temperature: 2–8°C (Refrigerate) to minimize degradation and vapor pressure.

• Container: Keep tightly closed. Amines react with atmospheric CO₂ to form solid carbamates (white crust), which can jam caps and alter stoichiometry.[1]

Dispensing & Reaction Setup

Protocol:

• Transfer: Move the reagent bottle to the fume hood before opening.[1]

• Inerting: Purge the headspace with nitrogen after every use.[1]

• Weighing:

  • Preferred: Tare a syringe, withdraw the required volume, and weigh the syringe (density approx.[1] 0.9–1.0 g/mL).[1]

  • Alternative: Weigh into a tared vial inside the hood. Do not use open weigh boats on a benchtop balance.

• Quenching: Residual amine on glassware should be rinsed with dilute HCl or acetic acid inside the hood before removing items for washing.[1]

Visualization: Safe Handling Workflow

The following logic flow ensures safety barriers are maintained from storage to disposal.

Figure 1: Operational workflow for handling corrosive chiral amines, emphasizing engineering controls and waste segregation.

Emergency Response

Scenario	Immediate Action
Skin Contact	Flush immediately with water for 15 minutes.[3][4][5] Do not use vinegar (exothermic neutralization risk on skin).[1] Remove contaminated clothing while showering.[1][3][4][5][7]
Eye Contact	Irrigate for 15 minutes lifting eyelids. Time is critical to prevent corneal opacity.[1] Seek medical attention immediately.
Spill (< 10 mL)	Evacuate hood area. Absorb with vermiculite or sand .[1] Do not use paper towels (fire risk/rapid evaporation).[1]
Spill (> 100 mL)	Evacuate lab. Call EHS/Fire Department.[1] Requires full-face respirator for cleanup.[1]

Disposal Strategy

Proper disposal prevents environmental contamination and dangerous reactions in waste streams.[1][9]

• Segregation: Collect in Basic Organic Waste containers.

  • Incompatible: Do NOT mix with Acid Waste (Exothermic reaction/spattering).[1]

  • Incompatible: Do NOT mix with Oxidizers (Fire hazard).[1]

• Labeling: Clearly tag as "Corrosive, Basic, Toxic".

• Container Prep: Triple rinse empty reagent bottles with a solvent (e.g., Ethanol) before discarding glass.[1] Add the rinsate to the chemical waste.[1]

References

• National Institutes of Health (NIH). (2022).[1] NIH Waste Disposal Guide. Retrieved from [Link][1][10]

• PubChem. (2023).[1] Compound Summary: 2-Methoxybenzylamine analogs. Retrieved from [Link]

Sources

• 1. nswai.org [nswai.org]
• 2. (S)-(+)-1-METHOXY-2-PROPYLAMINE - Safety Data Sheet [chemicalbook.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. nj.gov [nj.gov]
• 7. fishersci.com [fishersci.com]
• 8. stonhard.ca [stonhard.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nems.nih.gov [nems.nih.gov]